2,4,6-Triphenylaniline

• CAS: 6864-20-6

Core Science & Biosynthesis

Synthesis of 2,4,6-Triphenylaniline via Suzuki Coupling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 2,4,6-triphenylaniline, a sterically hindered aromatic amine with applications in materials science and as a building block in organic synthesis.[1] The primary focus of this document is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a robust and versatile method for the formation of carbon-carbon bonds. This guide provides a comprehensive overview of the reaction, including detailed experimental protocols, quantitative data on reaction parameters, and a visualization of the catalytic cycle.

Reaction Overview

The synthesis of 2,4,6-triphenylaniline is achieved through the Suzuki coupling of 2,4,6-tribromoaniline with phenylboronic acid.[1] This reaction is typically catalyzed by a palladium(II) acetate/phosphine ligand system in a biphasic solvent mixture with a suitable base. The bulky phenyl groups of 2,4,6-triphenylaniline create significant steric hindrance, which influences its chemical and physical properties.[1]

Experimental Protocols

A facile and efficient protocol for the synthesis of 2,4,6-triphenylaniline and its derivatives has been developed utilizing a Pd(OAc)₂-catalyzed, ligand-free Suzuki reaction in an aqueous N,N-dimethylformamide (DMF) solvent system.[2][3]

Materials:

• 2,4,6-tribromoaniline

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Potassium phosphate heptahydrate (K₃PO₄·7H₂O)

• N,N-Dimethylformamide (DMF)

• Distilled water

• Ethyl acetate

• Brine

Procedure: [2]

• In a reaction vessel, combine 2,4,6-tribromoaniline (0.25 mmol), phenylboronic acid (1.125 mmol), and K₃PO₄·7H₂O (1.25 mmol).

• Add Pd(OAc)₂ (1.0 mol%).

• To the mixture, add DMF (2.7 mL) and distilled water (1.3 mL).

• The reaction mixture is then stirred at 80°C under an air atmosphere for the specified reaction time.

• Upon completion, the mixture is cooled to room temperature and brine (15 mL) is added.

• The aqueous layer is extracted three times with ethyl acetate (3 x 15 mL).

• The combined organic layers are concentrated under reduced pressure.

• The crude product is purified by column chromatography on a short silica gel column (200-300 mesh).

Purification:

Recrystallization is a primary method for the purification of 2,4,6-triphenylaniline, which can be challenging due to its high molecular weight and limited solubility.[1]

Quantitative Data

The following tables summarize the key quantitative data for the synthesis of 2,4,6-triphenylaniline and related compounds via Suzuki coupling.

Table 1: Reaction Conditions for the Synthesis of 2,4,6-Triphenylaniline [2][3]

Parameter	Value
Starting Material	2,4,6-tribromoaniline
Coupling Partner	Phenylboronic acid
Catalyst	Pd(OAc)₂
Catalyst Loading	1.0 mol%
Base	K₃PO₄·7H₂O
Solvent System	DMF/H₂O (2.7 mL / 1.3 mL)
Temperature	80°C
Atmosphere	Air

Table 2: Yields of Aryl-Substituted Anilines via Suzuki Coupling [2][3]

Product	Reaction Time	Yield (%)
2,4,6-Triphenylaniline	1.5 h	98
2,4,6-Tris(4-methylphenyl)aniline	1.5 h	97
2,4,6-Tris(3-methylphenyl)aniline	1.5 h	98
2,4,6-Tris(4-methoxyphenyl)aniline	1.5 h	96

Visualization of the Catalytic Cycle

The Suzuki-Miyaura coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. The key steps are oxidative addition, transmetalation, and reductive elimination.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Characterization Data

The characterization of 2,4,6-triphenylaniline can be challenging due to the complex overlapping of aromatic proton signals in NMR spectroscopy.[1]

• Molecular Formula: C₂₄H₁₉N[4]

• Molecular Weight: 321.4 g/mol [4]

• Appearance: Colorless single crystals[5]

• ¹H NMR and ¹³C NMR: The spectra exhibit a dense aromatic region requiring advanced analytical techniques for precise signal assignment.[1][6]

This technical guide provides a comprehensive resource for the synthesis of 2,4,6-triphenylaniline via Suzuki coupling. The detailed protocols and quantitative data are intended to aid researchers in the successful implementation of this synthetic route.

References

• 1. Buy 2,4,6-Triphenylaniline | 6864-20-6 [smolecule.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. 2,4,6-Triphenylaniline | C24H19N | CID 629425 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of 2,4,6-Triphenylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 2,4,6-triphenylaniline. Due to the complex nature of its molecular structure, the complete and unambiguous assignment of all NMR signals, particularly in the aromatic region of the ¹H NMR spectrum, presents significant challenges. This guide synthesizes available data, offers insights into the spectral characteristics, and provides a foundational experimental protocol for researchers working with this compound.

Molecular Structure and NMR Complexity

2,4,6-Triphenylaniline possesses a central aniline ring substituted with three phenyl groups at the 2, 4, and 6 positions. This intricate arrangement of multiple aromatic systems leads to a crowded and overlapping aromatic region in the ¹H NMR spectrum, making precise signal assignment difficult. The steric hindrance caused by the bulky phenyl groups also influences the conformation of the molecule, which in turn affects the chemical environments of the protons and carbons.

¹H NMR Spectral Data

The ¹H NMR spectrum of 2,4,6-triphenylaniline is characterized by a complex multiplet in the aromatic region, typically observed between δ 6.5 and 7.5 ppm. The signals for the protons on the central aniline ring and the three peripheral phenyl rings overlap, creating a dense cluster of peaks. A broad singlet for the amine (NH₂) protons is also expected, though its chemical shift can vary with solvent and concentration.

Table 1: Summary of ¹H NMR Spectral Data for 2,4,6-Triphenylaniline

Proton Type	Approximate Chemical Shift (δ, ppm)	Multiplicity	Integration
NH₂	3.5 - 4.2	Broad Singlet	2H
Aromatic Protons	6.5 - 7.5	Multiplet	17H

Note: The data presented is a representative summary. Actual chemical shifts may vary based on experimental conditions.

¹³C NMR Spectral Data

The ¹³C NMR spectrum provides a clearer picture of the carbon framework of 2,4,6-triphenylaniline. Due to the molecule's symmetry, some carbon signals may overlap. The spectrum will show distinct signals for the substituted and unsubstituted carbons of the central aniline ring and the three phenyl rings.

Table 2: Summary of ¹³C NMR Spectral Data for 2,4,6-Triphenylaniline

Carbon Type	Approximate Chemical Shift (δ, ppm)
C-NH₂ (C1)	145 - 150
C-Ph (C2, C4, C6)	135 - 140
C-H (Central Ring - C3, C5)	115 - 120
C-ipso (Phenyl Rings)	140 - 145
C-ortho (Phenyl Rings)	128 - 132
C-meta (Phenyl Rings)	125 - 129
C-para (Phenyl Rings)	120 - 125

Note: This table represents expected chemical shift ranges for the different carbon atoms in 2,4,6-triphenylaniline. Precise experimental values may differ.

Experimental Protocol for NMR Analysis

The following provides a general methodology for acquiring high-quality ¹H and ¹³C NMR spectra of 2,4,6-triphenylaniline.

4.1. Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common solvent for this compound. Other deuterated solvents such as DMSO-d₆ or acetone-d₆ can also be used depending on solubility and the desired chemical shift dispersion.

• Concentration: For ¹H NMR, a concentration of 5-10 mg of 2,4,6-triphenylaniline in 0.5-0.7 mL of deuterated solvent is typically sufficient. For ¹³C NMR, a more concentrated solution (20-50 mg) is recommended to obtain a good signal-to-noise ratio in a reasonable time.

• Sample Filtration: To ensure high-resolution spectra, it is crucial to filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube to remove any particulate matter.

4.2. NMR Instrument Parameters

• Spectrometer: A high-field NMR spectrometer (400 MHz or higher) is recommended to achieve better signal dispersion, which is particularly important for the complex aromatic region of the ¹H NMR spectrum.

• ¹H NMR Acquisition:

  • Pulse Sequence: A standard single-pulse experiment is typically used.

  • Spectral Width: A spectral width of approximately 12-15 ppm is sufficient to cover the expected chemical shift range.

  • Number of Scans: 16 to 64 scans are generally adequate for a good signal-to-noise ratio.

  • Relaxation Delay: A relaxation delay of 1-2 seconds is recommended.

• ¹³C NMR Acquisition:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the spectrum and improve sensitivity.

  • Spectral Width: A spectral width of around 200-220 ppm is appropriate.

  • Number of Scans: A larger number of scans (e.g., 1024 or more) is typically required to achieve a good signal-to-noise ratio due to the low natural abundance of the ¹³C isotope.

  • Relaxation Delay: A relaxation delay of 2-5 seconds is advisable.

Visualization of Structural and Spectral Relationships

The following diagrams illustrate the logical relationships within the 2,4,6-triphenylaniline molecule and a conceptual workflow for its NMR analysis.

An In-Depth Technical Guide to the Natural Sources and Isolation of 2,4,6-Triphenylaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,4,6-triphenylaniline (TPA), a molecule of significant interest in materials science and medicinal chemistry. While traditionally sourced through chemical synthesis, recent discoveries have identified a natural source for this compound. This document details the known natural origin of TPA, outlines a putative protocol for its isolation from this source, and presents established chemical synthesis methodologies, including Suzuki-Miyaura coupling and Ullmann condensation. Detailed experimental protocols, quantitative data, and visual representations of key processes are provided to serve as a valuable resource for researchers in the field.

Introduction

2,4,6-Triphenylaniline is a sterically hindered aromatic amine with the chemical formula C₂₄H₁₉N.[1] Its unique structure, featuring three phenyl groups attached to an aniline core, imparts distinct electronic and photophysical properties. These characteristics have led to its investigation for applications in organic light-emitting diodes (OLEDs), as a dye precursor, and as a scaffold in the development of novel therapeutics.[1][2] While historically the domain of synthetic organic chemistry, the recent identification of a natural source for 2,4,6-triphenylaniline opens new avenues for its procurement and study.

Natural Source of 2,4,6-Triphenylaniline

Recent research has identified 2,4,6-triphenylaniline as a secondary metabolite produced by an endophytic fungus.[2]

Table 1: Natural Source of 2,4,6-Triphenylaniline

Natural Source	Host Organism	Reference
Alternaria longipes (strain VITN14G)	Avicennia officinalis (Mangrove plant)	[2]

This discovery is significant as it provides a potential alternative to chemical synthesis for obtaining this valuable compound. The biosynthetic pathway for 2,4,6-triphenylaniline in Alternaria longipes has not yet been elucidated and presents an exciting area for future research.

Isolation from Natural Sources: A Proposed Protocol

While a specific, detailed protocol for the isolation of 2,4,6-triphenylaniline from Alternaria longipes is not yet published, a general methodology for the extraction and purification of secondary metabolites from endophytic fungi can be adapted. The following is a proposed experimental protocol based on standard techniques in natural product chemistry.

Experimental Protocol: Isolation from Alternaria longipes

• Cultivation:

  • Inoculate Alternaria longipes (strain VITN14G) into a suitable liquid culture medium (e.g., Potato Dextrose Broth).

  • Incubate the culture under appropriate conditions (e.g., 25-28°C, 120-150 rpm) for a period sufficient for the production of secondary metabolites (typically 14-21 days).

• Extraction:

  • Separate the fungal mycelium from the culture broth by filtration.

  • Dry the mycelium and the filtrate separately (e.g., by lyophilization).

  • Perform a solvent extraction of both the dried mycelium and the filtrate. A common solvent choice is ethyl acetate due to its ability to extract a wide range of secondary metabolites. Maceration or sonication can be used to improve extraction efficiency.

  • Combine the extracts and concentrate them under reduced pressure using a rotary evaporator.

• Purification:

  • Subject the crude extract to column chromatography using a silica gel stationary phase.

  • Elute the column with a gradient of solvents, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate).

  • Collect fractions and monitor them by thin-layer chromatography (TLC) to identify those containing the target compound.

  • Combine the fractions containing 2,4,6-triphenylaniline and concentrate them.

  • Perform further purification, if necessary, using techniques such as preparative high-performance liquid chromatography (HPLC) or recrystallization to obtain the pure compound.

• Characterization:

  • Confirm the identity and purity of the isolated 2,4,6-triphenylaniline using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C NMR) and Mass Spectrometry (MS).[1][3]

Diagram 1: Workflow for the Isolation of 2,4,6-Triphenylaniline from Alternaria longipes

A proposed workflow for the isolation and purification of 2,4,6-triphenylaniline.

Chemical Synthesis of 2,4,6-Triphenylaniline

For large-scale and on-demand production, chemical synthesis remains the primary route to 2,4,6-triphenylaniline. The key challenge in its synthesis is the formation of the sterically hindered C-N and C-C bonds. The most prominent methods employed are the Suzuki-Miyaura coupling and the Ullmann condensation.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile palladium-catalyzed cross-coupling reaction between an organoboron compound and an organohalide. For the synthesis of 2,4,6-triphenylaniline, this typically involves the reaction of a tri-substituted aniline derivative with a phenylboronic acid.

Table 2: Representative Conditions for Suzuki-Miyaura Coupling Synthesis of 2,4,6-Triphenylaniline

Starting Material	Reagents	Catalyst	Base	Solvent	Temperature (°C)	Yield (%)
2,4,6-Tribromoaniline	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/Ethanol/Water	Reflux	~50

4.1.1. Experimental Protocol: Suzuki-Miyaura Coupling

• To a reaction vessel, add 2,4,6-tribromoaniline, phenylboronic acid (3-4 equivalents), a palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) (typically 1-5 mol%), and a base (e.g., potassium carbonate).

• Add a suitable solvent system, such as a mixture of toluene, ethanol, and water.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by TLC.

• Upon completion, cool the reaction mixture and perform a work-up, which typically involves extraction with an organic solvent and washing with water and brine.

• Dry the organic layer, concentrate it under reduced pressure, and purify the crude product by column chromatography on silica gel to afford 2,4,6-triphenylaniline.

Diagram 2: Catalytic Cycle of the Suzuki-Miyaura Coupling

The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction that forms a C-N bond between an aryl halide and an amine. This method is a classical approach to synthesizing triarylamines.

Table 3: Representative Conditions for Ullmann Condensation Synthesis of 2,4,6-Triphenylaniline

Starting Material	Reagents	Catalyst	Base	Solvent	Temperature (°C)
2,4,6-Triphenylaniline Precursor	Aniline	Copper(I) Iodide	K₂CO₃	DMF or Nitrobenzene	150-210

4.2.1. Experimental Protocol: Ullmann Condensation

• In a reaction vessel, combine the aryl halide (e.g., a di- or tri-halophenyl precursor), aniline, a copper catalyst (e.g., copper(I) iodide), and a base (e.g., potassium carbonate).

• Add a high-boiling polar solvent such as N,N-dimethylformamide (DMF) or nitrobenzene.[4]

• Heat the reaction mixture to a high temperature (typically 150-210°C) and maintain it for several hours.[4]

• Monitor the reaction by TLC.

• After completion, cool the mixture and perform an aqueous work-up.

• Extract the product with an organic solvent, wash the organic layer, and dry it.

• Concentrate the solvent and purify the crude product by column chromatography or recrystallization.

Physicochemical and Spectroscopic Data

Table 4: Physicochemical Properties of 2,4,6-Triphenylaniline

Property	Value	Reference
Molecular Formula	C₂₄H₁₉N	[3]
Molecular Weight	321.42 g/mol	[3]
Melting Point	136-137 °C	[5]
Appearance	White to off-white powder

Table 5: Spectroscopic Data for 2,4,6-Triphenylaniline

Technique	Key Data	Reference
¹H NMR (CDCl₃)	δ 7.0-7.6 (m, Ar-H)	[1]
¹³C NMR (CDCl₃)	Aromatic signals in the range of δ 120-150 ppm	[1]
Mass Spec (EI)	m/z 321 [M]⁺	[1]

Conclusion

2,4,6-Triphenylaniline is a molecule with significant potential in various scientific and industrial fields. The discovery of its natural production by the endophytic fungus Alternaria longipes offers a new and potentially sustainable source. This guide has provided a comprehensive overview of both the natural isolation and the established chemical synthesis routes for this compound. The detailed protocols, comparative data, and visual diagrams are intended to equip researchers with the necessary information to effectively work with and further explore the applications of 2,4,6-triphenylaniline. Future research into the biosynthesis of this compound and the optimization of both natural product isolation and synthetic methodologies will be crucial for unlocking its full potential.

References

• 1. Buy 2,4,6-Triphenylaniline | 6864-20-6 [smolecule.com]
• 2. 2,4,6-Triphenylaniline nanoemulsion formulation, optimization, and its application in type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2,4,6-Triphenylaniline | C24H19N | CID 629425 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 5. spectrabase.com [spectrabase.com]

Protocols & Analytical Methods

Application Notes and Protocols for 2,4,6-Triphenylaniline as a Hole-Transporting Material in OLEDs

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,6-Triphenylaniline (TPA) is a promising organic semiconductor that belongs to the family of triphenylamine derivatives. These materials are widely recognized for their excellent hole-transporting properties, which are crucial for the efficient functioning of various organic electronic devices, including Organic Light-Emitting Diodes (OLEDs). The propeller-like, non-planar structure of triphenylamine and its derivatives provides good morphological stability and helps to prevent crystallization in thin films, which is beneficial for device longevity. Theoretical studies suggest that triphenylamine-based materials possess favorable electronic and charge transport properties, making them suitable candidates for use as hole-transporting materials (HTMs) in OLEDs.[1][2]

This document provides detailed application notes and experimental protocols for the synthesis of 2,4,6-triphenylaniline and its application as a hole-transporting material in the fabrication of OLEDs.

Material Properties

The key to 2,4,6-triphenylaniline's function as a hole-transporting material lies in its electronic properties, specifically the energy levels of its Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). Proper alignment of the HOMO level of the HTM with the anode's work function and the HOMO level of the emissive layer is critical for efficient hole injection and transport. While specific experimental values for 2,4,6-triphenylaniline are not widely published, theoretical calculations for related triphenylamine derivatives can provide valuable estimates.

Table 1: Theoretical Electronic Properties of Triphenylamine Derivatives

Derivative	HOMO Energy (eV)	LUMO Energy (eV)	Ionization Potential (eV)	Hole Reorganization Energy (eV)
Triphenylamine (TPA)	-5.10	-1.90	5.40	0.29
Para-substituted TPAs	Variable	Variable	Variable	Variable

Note: The values presented are based on theoretical calculations for unsubstituted and para-substituted triphenylamines and serve as a predictive guide for 2,4,6-triphenylaniline.[1][3] The substitution pattern in 2,4,6-triphenylaniline is expected to influence these values.

Experimental Protocols

Synthesis of 2,4,6-Triphenylaniline via Suzuki Coupling

A common and effective method for the synthesis of 2,4,6-triphenylaniline is the Suzuki cross-coupling reaction. This protocol outlines a general procedure starting from the readily available 2,4,6-tribromoaniline.

1.1. Synthesis of 2,4,6-Tribromoaniline (Precursor)

2,4,6-tribromoaniline can be synthesized from aniline through electrophilic bromination.

• Materials: Aniline, Bromine, Acetic Acid.

• Procedure:

  • Dissolve aniline in glacial acetic acid in a flask.

  • Slowly add a solution of bromine in acetic acid to the aniline solution while stirring at room temperature.

  • Continue stirring until the reaction is complete, indicated by the disappearance of the bromine color.

  • Pour the reaction mixture into water to precipitate the product.

  • Filter the white precipitate of 2,4,6-tribromoaniline, wash with water, and dry.

1.2. Suzuki Coupling Reaction

• Materials: 2,4,6-tribromoaniline, Phenylboronic acid, Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(OAc)₂), Base (e.g., K₂CO₃ or Na₂CO₃), Solvent (e.g., Toluene, DMF/Water mixture).

• Procedure:

  • In a reaction flask, combine 2,4,6-tribromoaniline, 3.3 equivalents of phenylboronic acid, the palladium catalyst (typically 1-5 mol%), and the base (typically 2-3 equivalents per bromine atom).

  • Add the solvent system to the flask.

  • De-gas the mixture by bubbling with an inert gas (e.g., Argon or Nitrogen) for 15-30 minutes.

  • Heat the reaction mixture to reflux (typically 80-110 °C) and monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Once the reaction is complete, cool the mixture to room temperature.

  • Perform an aqueous workup by adding water and extracting the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain pure 2,4,6-triphenylaniline.

Caption: Synthesis workflow for 2,4,6-triphenylaniline.

Fabrication of a Multilayer OLED Device

This protocol describes the fabrication of a standard multilayer OLED device using 2,4,6-triphenylaniline as the hole-transporting layer via thermal evaporation.

• Substrate Preparation:

  • Start with pre-patterned Indium Tin Oxide (ITO) coated glass substrates.

  • Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

  • Dry the substrates in an oven and then treat them with UV-ozone or oxygen plasma to improve the work function of the ITO and enhance hole injection.

• Organic and Metal Layer Deposition:

  • Transfer the cleaned ITO substrates to a high-vacuum thermal evaporation chamber (pressure < 10⁻⁶ Torr).

  • Sequentially deposit the organic layers and the metal cathode without breaking the vacuum. The typical device structure is as follows:

    • Hole Injection Layer (HIL) (optional but recommended): Deposit a thin layer (e.g., 10-20 nm) of a suitable hole injection material (e.g., HAT-CN).

    • Hole-Transporting Layer (HTL): Deposit a layer of 2,4,6-triphenylaniline (e.g., 30-50 nm).

    • Emissive Layer (EML): Deposit the light-emitting material (e.g., Alq₃ for green emission, or a host doped with a guest emitter for other colors) (e.g., 30-60 nm).

    • Electron-Transporting Layer (ETL): Deposit a layer of an electron-transporting material (e.g., Alq₃ or TPBi) (e.g., 20-40 nm).

    • Electron Injection Layer (EIL): Deposit a thin layer of a low work function material (e.g., LiF or Cs₂CO₃) (e.g., 1-2 nm).

    • Cathode: Deposit a layer of a low work function metal (e.g., Al or Ca/Al) (e.g., 100-150 nm).

• Encapsulation:

  • To protect the device from atmospheric moisture and oxygen, encapsulate it in a glove box using a UV-curable epoxy and a glass lid.

Caption: A typical multilayer OLED device architecture.

Device Performance and Characterization

The performance of an OLED is evaluated based on several key metrics. While specific experimental data for OLEDs employing 2,4,6-triphenylaniline as the HTL is limited, the following table presents a hypothetical performance based on data from devices using other triphenylamine derivatives as the HTM.[4] These values should be considered as a predictive baseline for what might be achievable.

Table 2: Hypothetical Performance of a Green OLED with 2,4,6-Triphenylaniline as HTL

Parameter	Value
Turn-on Voltage (V)	~3.0 - 4.0
Maximum Luminance (cd/m²)	> 10,000
Current Efficiency (cd/A)	~10 - 20
Power Efficiency (lm/W)	~5 - 15
External Quantum Efficiency (%)	~3 - 6

Note: These are estimated performance metrics. Actual device performance will depend on the specific device architecture, materials used in other layers, and fabrication conditions.

Signaling Pathway and Device Physics

The operation of an OLED is based on the injection of charge carriers (holes and electrons) from the electrodes, their transport through the organic layers, and their recombination in the emissive layer to produce light.

Caption: Charge carrier pathway in an OLED.

In a device with 2,4,6-triphenylaniline as the HTL:

• Hole Injection: Under an applied voltage, holes are injected from the high work function anode (ITO) into the HOMO of the 2,4,6-triphenylaniline layer.

• Hole Transport: The injected holes are transported through the 2,4,6-triphenylaniline layer via a hopping mechanism between adjacent molecules.

• Electron Injection and Transport: Simultaneously, electrons are injected from the low work function cathode into the LUMO of the electron-transporting layer and are transported to the emissive layer.

• Recombination and Emission: Holes and electrons meet and recombine within the emissive layer to form excitons (excited electron-hole pairs). The radiative decay of these excitons results in the emission of light.

The efficiency of this process is highly dependent on the charge injection barriers, the charge carrier mobilities of the respective transport layers, and the charge balance within the emissive layer. The use of a high-performance HTM like 2,4,6-triphenylaniline is crucial for minimizing the hole injection barrier and ensuring efficient hole transport to the recombination zone.

References

• 1. Hole transport in triphenylamine based OLED devices: from theoretical modeling to properties prediction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application of 2,4,6-Triphenylaniline in Organic Photovoltaic Devices: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,6-Triphenylaniline (TPA) is a sterically hindered aromatic amine that has garnered interest in the field of organic electronics. Its core structure, triphenylamine, is a well-known building block for hole-transporting materials (HTMs) due to its electron-donating nature and ability to form stable amorphous films.[1][2] In the context of organic photovoltaic (OPV) devices, TPA and its derivatives are primarily utilized as a hole-transport layer (HTL). The HTL plays a crucial role in efficiently extracting holes from the photoactive layer and transporting them to the anode, while simultaneously blocking electrons, thereby preventing charge recombination and enhancing device performance. The bulky phenyl groups in 2,4,6-triphenylaniline contribute to its morphological stability, a key factor for the longevity of OPV devices.[3]

Principle of Operation

In an organic photovoltaic device, the HTL facilitates the selective collection of holes at the anode. Upon absorption of light in the active layer (typically a bulk heterojunction blend of a donor and an acceptor material), excitons (bound electron-hole pairs) are generated. These excitons diffuse to the donor-acceptor interface where they dissociate into free charge carriers. The holes are then transferred to the highest occupied molecular orbital (HOMO) of the HTL and transported to the anode, while electrons are transported through the acceptor material to the cathode. The efficient functioning of the HTL is paramount for achieving high power conversion efficiencies (PCE). Triphenylamine-based materials are known for their suitable energy levels and hole-transporting capabilities in inverted perovskite solar cells, a type of organic photovoltaic device.[4]

Quantitative Data Presentation

While specific performance data for OPV devices employing solely 2,4,6-triphenylaniline as the hole-transporting layer is not extensively documented in publicly available literature, the following table summarizes typical performance parameters for organic photovoltaic devices utilizing small molecule triphenylamine-based hole-transporting materials. These values are provided for comparative purposes and represent a general performance range that can be expected for well-optimized devices.

Parameter	Symbol	Typical Range	Unit
Power Conversion Efficiency	PCE	5 - 15	%
Open-Circuit Voltage	VOC	0.6 - 1.1	V
Short-Circuit Current Density	JSC	10 - 25	mA/cm2
Fill Factor	FF	60 - 75	%

Note: The actual performance of a device is highly dependent on the specific device architecture, the choice of active layer materials, and the optimization of all processing parameters.

Experimental Protocols

The following is a detailed protocol for the fabrication of a conventional bulk heterojunction organic photovoltaic device using a solution-based spin-coating method, incorporating 2,4,6-triphenylaniline as the hole-transporting layer.

1. Substrate Preparation

• Materials: Indium tin oxide (ITO) coated glass substrates, deionized water, isopropyl alcohol, acetone, detergent.

• Procedure:

  • Sequentially clean the ITO-coated glass substrates in an ultrasonic bath with detergent solution, deionized water, acetone, and isopropyl alcohol for 15 minutes each.

  • Dry the substrates using a stream of dry nitrogen gas.

  • Immediately transfer the cleaned substrates to a UV-Ozone cleaner and treat for 15 minutes to enhance the wettability and work function of the ITO surface.

2. Hole-Transport Layer (HTL) Deposition

• Materials: 2,4,6-Triphenylaniline, chlorobenzene (or another suitable organic solvent).

• Procedure:

  • Prepare a solution of 2,4,6-triphenylaniline in chlorobenzene (e.g., 5 mg/mL). The concentration may need to be optimized.

  • Stir the solution at a slightly elevated temperature (e.g., 40-60 °C) to ensure complete dissolution.

  • Filter the solution through a 0.2 µm PTFE syringe filter.

  • Spin-coat the 2,4,6-triphenylaniline solution onto the pre-cleaned ITO substrate. A typical spin-coating program would be a two-step process: a slow spin (e.g., 500 rpm for 5 seconds) to spread the solution, followed by a faster spin (e.g., 3000 rpm for 30 seconds) to achieve the desired film thickness.

  • Anneal the substrate on a hotplate at a temperature optimized for film morphology (e.g., 100-120 °C for 10 minutes) in a nitrogen-filled glovebox.

3. Active Layer Deposition

• Materials: Donor polymer (e.g., P3HT, PTB7), acceptor fullerene derivative (e.g., PC61BM, PC71BM), or a non-fullerene acceptor, and a suitable solvent (e.g., chlorobenzene, dichlorobenzene).

• Procedure:

  • Prepare a blend solution of the donor and acceptor materials in the desired ratio (e.g., 1:1.5 by weight) in the chosen solvent. The total concentration will depend on the desired film thickness.

  • Stir the blend solution overnight in a nitrogen-filled glovebox.

  • Filter the solution through a 0.45 µm PTFE syringe filter.

  • Spin-coat the active layer solution onto the HTL-coated substrate. The spin-coating parameters will need to be optimized for the specific material system.

  • Perform solvent annealing or thermal annealing as required for the specific active layer blend to optimize the morphology for efficient charge separation and transport.

4. Cathode Deposition

• Materials: Calcium (Ca), Aluminum (Al), or Lithium Fluoride (LiF)/Aluminum.

• Procedure:

  • Transfer the substrates into a high-vacuum thermal evaporator (pressure < 10-6 Torr).

  • Define the active area of the device using a shadow mask.

  • Sequentially deposit a thin layer of Ca (e.g., 20 nm) or LiF (e.g., 1 nm) followed by a thicker layer of Al (e.g., 100 nm). The deposition rate should be carefully controlled.

5. Device Encapsulation and Characterization

• Procedure:

  • Encapsulate the devices using a UV-curable epoxy resin and a glass slide in a nitrogen-filled glovebox to prevent degradation from moisture and oxygen.

  • Characterize the photovoltaic performance of the devices using a solar simulator under standard AM 1.5G illumination (100 mW/cm2).

  • Measure the current density-voltage (J-V) characteristics to determine the key device parameters: VOC, JSC, FF, and PCE.

Mandatory Visualizations

Caption: Experimental workflow for the fabrication of an organic photovoltaic device.

Caption: Simplified energy level diagram of a conventional OPV device.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Synthesis of Novel Dyes Using 2,4,6-Triphenylaniline as a Precursor

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,6-Triphenylaniline (TPA) and its derivatives are versatile precursors in the synthesis of novel organic dyes.[1][2] The unique steric and electronic properties of the TPA core, characterized by three phenyl groups attached to a central aniline structure, make it an excellent electron donor moiety.[1] This characteristic is particularly valuable in the design of functional dyes for applications in organic electronics, such as dye-sensitized solar cells (DSSCs).[3][4] In DSSCs, TPA-based dyes can act as efficient photosensitizers, absorbing light and facilitating charge transfer to a semiconductor material.[3][4][5][6] This document provides detailed protocols for the synthesis of a series of metal-free organic dyes, designated SM1-5, which utilize a triphenylamine donor core and various acceptor and anchoring groups.[3][4]

Data Presentation: Photovoltaic and Spectroscopic Properties of SM-Series Dyes

The following table summarizes the key performance indicators and spectroscopic data for the synthesized TPA-based dyes (SM1-5). These dyes demonstrate high molar extinction coefficients, indicating a strong capacity for light harvesting.[3][4][5][6] The photovoltaic performance of DSSCs fabricated using these dyes highlights the potential of TPA as a core scaffold for efficient photosensitizers.[3][4][5][6]

Dye	Voc (V)	Jsc (mA cm-2)	ff (%)	PCE (%)	Molar Extinction Coefficient (ε) (104 M-1 cm-1)
SM1	---	---	---	---	5.36
SM2	---	---	---	---	---
SM3	---	---	---	---	---
SM4	0.624	14.13	68.89	6.09	9.54
SM5	---	---	---	---	---

Data for SM2, SM3, and SM5 were not fully available in the cited sources. The data presented for SM4 showcases the high efficiency achievable with this class of dyes.[3][4][5][6]

Experimental Protocols

The synthesis of the SM-series dyes involves a multi-step process, starting from the functionalization of the triphenylamine core to introduce aldehyde groups, followed by condensation with various acceptor moieties.

Synthesis of 4,4'-Diformyl-triphenylamine (Intermediate 3)

This protocol outlines the synthesis of the key dialdehyde intermediate derived from triphenylamine.

Materials:

• Triphenylamine

• Phosphorus oxychloride (POCl3)

• N,N-Dimethylformamide (DMF)

• Sodium acetate

• Silica gel

• Dichloromethane (CH2Cl2)

• Ice

Procedure:

• Prepare a Vilsmeier-Haack reagent by slowly adding phosphorus oxychloride to ice-cold N,N-Dimethylformamide with stirring.

• Add triphenylamine to the prepared Vilsmeier-Haack reagent.

• Heat the reaction mixture and monitor the reaction progress.

• After completion, cool the mixture to room temperature and pour it into ice water.

• Neutralize the solution to pH 7 using sodium acetate.

• The resulting crude product is then purified by column chromatography on silica gel using dichloromethane as the eluent to yield yellow crystals of 4,4'-Diformyl-triphenylamine.[3]

Characterization Data for Intermediate 3:

• Yield: 90%

• Melting Point: 142–144 °C

• IR (ν, cm-1): 1691 (C=O)

• 1H NMR (δ/ppm): 7.16–7.19 (m, 7H, Ar–H), 7.39 (t, 2H, Ar–H), 7.77 (d, 4H, Ar–H), 9.8 (s, 2H, 2 CH=O)[3]

General Protocol for the Synthesis of Triphenylamine-Thiazolidine-5-one Dyes (SM4 and SM5)

This protocol describes the Knoevenagel condensation of the dialdehyde intermediate with N-aryl-2-thioxo-thiazolidin-5-one derivatives.

Materials:

• 4,4'-Diformyl-triphenylamine (Intermediate 3)

• Appropriate N-aryl-2-thioxo-thiazolidin-5-one derivative

• Piperidine

• Acetonitrile

Procedure:

• Dissolve 4,4'-Diformyl-triphenylamine and the corresponding N-aryl-2-thioxo-thiazolidin-5-one in acetonitrile.

• Add a catalytic amount of piperidine to the solution.

• Reflux the reaction mixture for an extended period (e.g., 24 hours).

• Monitor the reaction by thin-layer chromatography.

• After completion, cool the reaction mixture. The solid product that precipitates is collected by filtration.

• Wash the collected solid with ethanol and then dry it to obtain the final dye.

Characterization Data for SM4:

• Product: 2'-((((Phenylimino)bis(4,1-phenylene))bis(methanylylidene))bis(5-oxo-3-phenylthiazolidine-4,2-diylidene))dimalononitrile

• Yield: 85%

• Melting Point: 259–260 °C

• Appearance: Red powder

• IR (ν, cm-1): 2215 (C≡N), 1721 (C=O)

• 1H NMR (δ/ppm): 7.20 -7.26 (m, 6H, Ar–H), 7.32 (q, 1H, Ar–H), 7.48 (q, 2H, Ar–H), 7.56 -7.60 (m, 10H, Ar–H), 7.71 (d, 4H, Ar–H), 8.00 (s, 2H, 2 CH=C)[3]

Visualizations

Synthesis Workflow for SM-Series Dyes

The following diagram illustrates the general synthetic pathway for the preparation of the SM-series dyes, starting from the triphenylamine precursor.

References

• 1. Buy 2,4,6-Triphenylaniline | 6864-20-6 [smolecule.com]
• 2. 2,4,6-Triphenylaniline [myskinrecipes.com]
• 3. Synthesis of Novel Triphenylamine-Based Organic Dyes with Dual Anchors for Efficient Dye-Sensitized Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of Novel Triphenylamine-Based Organic Dyes with Dual Anchors for Efficient Dye-Sensitized Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Synthesis of Novel Triphenylamine-Based Organic Dyes with Dual Anchors for Efficient Dye-Sensitized Solar Cells | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: 2,4,6-Triphenylaniline in Fluorescent Probe Development

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 2,4,6-triphenylaniline as a core structural component in the design and synthesis of fluorescent probes for the detection of various analytes, with a particular focus on metal ions.

Introduction

2,4,6-Triphenylaniline, a derivative of the well-established triphenylamine (TPA) fluorophore, offers a unique three-dimensional, propeller-like structure that is advantageous for the development of fluorescent sensors. Its strong electron-donating character and potential for aggregation-induced emission (AIE) make it an excellent building block for creating probes with high sensitivity and selectivity. By functionalizing the 2,4,6-triphenylaniline core, typically through the formation of Schiff bases, fluorescent probes can be designed to detect a wide range of analytes including metal ions, anions, and biologically relevant small molecules. The detection mechanism often relies on processes such as Photoinduced Electron Transfer (PET) or Intramolecular Charge Transfer (ICT), which are modulated by the interaction of the probe with the target analyte, leading to a measurable change in fluorescence intensity.

Signaling Pathways and Experimental Workflow

The detection of metal ions using a 2,4,6-triphenylaniline-based Schiff base probe typically follows a fluorescence quenching or enhancement mechanism. The diagrams below illustrate the signaling pathway for an "ON-OFF" fluorescent probe and a general experimental workflow for its application.

Caption: Signaling pathway of an "ON-OFF" fluorescent probe.

Caption: General experimental workflow for fluorescent probe application.

Quantitative Data

The following table summarizes the photophysical and performance data for a representative triphenylamine-based Schiff base fluorescent probe for the detection of Cu²⁺. It is important to note that these values are illustrative and may vary depending on the specific molecular structure of the probe and the experimental conditions.

Parameter	Value	Reference
Excitation Wavelength (λex)	~350 nm	[1]
Emission Wavelength (λem)	~415 nm	[1]
Stokes Shift	~65 nm	Calculated
Quantum Yield (Φ)	Not specified
Detection Limit (LOD)	3.5 x 10⁻⁸ mol·L⁻¹	[2]
Binding Stoichiometry (Probe:Cu²⁺)	1:1	[2]
Response Time	< 1 minute	[3]

Experimental Protocols

The following are detailed, generalized protocols for the synthesis of a 2,4,6-triphenylaniline-based Schiff base fluorescent probe and its application in the detection of Cu²⁺ ions.

Protocol 1: Synthesis of a 2,4,6-Triphenylaniline-based Schiff Base Fluorescent Probe

This protocol describes a general method for the synthesis of a Schiff base probe via the condensation of 2,4,6-triphenylaniline with an aldehyde, such as salicylaldehyde.

Materials:

• 2,4,6-triphenylaniline

• Salicylaldehyde (or other suitable aldehyde)

• Ethanol (absolute)

• Glacial acetic acid (catalytic amount)

• Round-bottom flask

• Reflux condenser

• Stirring plate with heating mantle

• Büchner funnel and filter paper

• Beakers and other standard laboratory glassware

Procedure:

• Dissolution of Reactants: In a round-bottom flask, dissolve 1.0 mmol of 2,4,6-triphenylaniline in 20 mL of absolute ethanol. Stir the solution until the solid is completely dissolved. In a separate beaker, dissolve 1.0 mmol of salicylaldehyde in 10 mL of absolute ethanol.

• Reaction Setup: Add the salicylaldehyde solution to the 2,4,6-triphenylaniline solution in the round-bottom flask. Add a few drops of glacial acetic acid to the mixture to catalyze the reaction.

• Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux with constant stirring. The reaction is typically carried out for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation of Product: After the reaction is complete, allow the mixture to cool to room temperature. A precipitate of the Schiff base product should form. If no precipitate forms, the solution can be concentrated by rotary evaporation.

• Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the product with a small amount of cold ethanol to remove any unreacted starting materials.

• Drying and Characterization: Dry the purified Schiff base product in a vacuum oven. The structure and purity of the synthesized probe should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Fluorescence Titration for the Detection of Cu²⁺ Ions

This protocol outlines the procedure for evaluating the performance of the synthesized 2,4,6-triphenylaniline-based Schiff base probe for the detection of Cu²⁺ ions using fluorescence spectroscopy.

Materials:

• Synthesized 2,4,6-triphenylaniline-based Schiff base probe

• Copper(II) chloride (CuCl₂) or other suitable copper salt

• Dimethyl sulfoxide (DMSO) or other suitable solvent

• Volumetric flasks

• Micropipettes

• Quartz cuvettes

• Fluorescence spectrophotometer

Procedure:

• Preparation of Stock Solutions:

  • Probe Stock Solution: Prepare a stock solution of the synthesized probe (e.g., 1.0 x 10⁻³ M) in DMSO.

  • Analyte Stock Solution: Prepare a stock solution of CuCl₂ (e.g., 1.0 x 10⁻² M) in deionized water or the same solvent as the probe.

• Preparation of Test Solutions:

  • In a series of volumetric flasks, prepare test solutions by adding a fixed amount of the probe stock solution to each flask. Dilute the solutions with the appropriate solvent to a final volume, resulting in a constant probe concentration (e.g., 1.0 x 10⁻⁵ M).

• Fluorescence Titration:

  • To each test solution, add increasing amounts of the Cu²⁺ stock solution using a micropipette. The final concentration of Cu²⁺ in the solutions should typically range from 0 to several equivalents relative to the probe concentration.

  • After each addition of the Cu²⁺ solution, mix the solution thoroughly and allow it to equilibrate for a few minutes.

• Fluorescence Measurement:

  • Transfer each solution to a quartz cuvette.

  • Record the fluorescence emission spectrum of each solution using a fluorescence spectrophotometer. Set the excitation wavelength to the absorption maximum of the probe (e.g., ~350 nm) and record the emission over a suitable range (e.g., 400-600 nm). Ensure that the excitation and emission slit widths are kept constant throughout the experiment.

• Data Analysis:

  • Plot the fluorescence intensity at the emission maximum as a function of the Cu²⁺ concentration.

  • From this plot, the quenching or enhancement efficiency can be determined.

  • The limit of detection (LOD) can be calculated using the formula LOD = 3σ/k, where σ is the standard deviation of the blank measurement and k is the slope of the linear portion of the calibration curve.

Disclaimer: These protocols provide a general framework. The specific reaction conditions, concentrations, and instrument settings may need to be optimized for the specific 2,4,6-triphenylaniline-based probe and the target analyte. It is recommended to consult relevant literature for more specific guidance.

References

• 1. Method for highly selective, ultrasensitive fluorimetric detection of Cu2+ and Al3+ by Schiff bases containing o-phenylenediamine and o-aminophenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A novel fluorescent turn on probe derived from Schiff base for highly selective and sensitive detection of Cu2+ ion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Novel Schiff Base Probe Based on Fluorescein for Fluorometric and Colorimetric Dual-Mode Rapid Detection of Cu2+ - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2,4,6-Triphenylaniline Nanoemulsion for Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,6-Triphenylaniline (TPA), a secondary metabolite isolated from the endophytic fungus Alternaria longipes, has demonstrated promising in vitro antidiabetic activity.[1] To overcome challenges associated with its stability and permeability for therapeutic applications, encapsulation within a nanoemulsion (NE) drug delivery system has been explored. This document provides detailed application notes and protocols for the formulation, characterization, and in vitro evaluation of a TPA-loaded nanoemulsion. The nanoemulsion is formulated using olive oil as the oil phase and Tween 80 as the surfactant, creating a stable and effective delivery vehicle.

Data Presentation

Table 1: Optimized Parameters of 2,4,6-Triphenylaniline Nanoemulsion

Parameter	Value
Oil:Surfactant Ratio (Olive Oil:Tween 80)	2:1
Particle Size (Hydrodynamic Diameter)	124.8 nm
Zeta Potential	-46.0 mV
Polydispersity Index (PDI)	0.396
Encapsulation Efficiency	95.93%

Table 2: In Vitro Bioactivity of TPA-Loaded Nanoemulsion

Assay	Inhibition Rate (%)
α-Glucosidase Inhibition	78.5%
α-Amylase Inhibition	43.42%

Table 3: Cytotoxicity of TPA-Loaded Nanoemulsion

Cell Line	Viability (%)
L929 (Normal Fibroblast)	92%

Experimental Protocols

Preparation of 2,4,6-Triphenylaniline Nanoemulsion

This protocol describes the preparation of an oil-in-water (O/W) nanoemulsion containing 2,4,6-Triphenylaniline using a high-pressure homogenization method.

Materials:

• 2,4,6-Triphenylaniline (TPA)

• Olive Oil (Pharmaceutical Grade)

• Tween 80 (Polysorbate 80)

• Deionized Water

Equipment:

• High-Pressure Homogenizer

• Magnetic Stirrer

• Analytical Balance

Protocol:

• Oil Phase Preparation: Dissolve the desired amount of 2,4,6-Triphenylaniline in olive oil.

• Aqueous Phase Preparation: Add Tween 80 to deionized water.

• Pre-emulsion Formation:

  • Heat both the oil and aqueous phases to 40-50°C separately.

  • Slowly add the oil phase to the aqueous phase while stirring continuously with a magnetic stirrer at 1000-1500 rpm for 30 minutes to form a coarse pre-emulsion.

• High-Pressure Homogenization:

  • Pass the pre-emulsion through a high-pressure homogenizer.

  • Homogenize at a pressure of 15,000 psi for 5-10 cycles. The optimal number of cycles may need to be determined empirically to achieve the desired particle size and PDI.

• Cooling and Storage: Allow the nanoemulsion to cool to room temperature and store at 4°C in a sealed container, protected from light.

Characterization of the Nanoemulsion

Equipment:

• Dynamic Light Scattering (DLS) instrument (e.g., Zetasizer)

Protocol:

• Sample Preparation: Dilute the nanoemulsion sample with deionized water to an appropriate concentration to avoid multiple scattering effects (typically a 1:100 or 1:1000 dilution).

• Measurement:

  • Transfer the diluted sample to a disposable cuvette.

  • Place the cuvette in the DLS instrument.

  • Set the instrument parameters (e.g., temperature, dispersant refractive index, and viscosity).

  • Perform the measurement to obtain the average particle size (Z-average), PDI, and zeta potential.

  • Conduct measurements in triplicate and report the mean ± standard deviation.

Equipment:

• Transmission Electron Microscope

• Copper grids coated with carbon film

• Negative staining agent (e.g., 2% phosphotungstic acid)

Protocol:

• Sample Preparation:

  • Place a drop of the diluted nanoemulsion onto a carbon-coated copper grid.

  • Allow the excess liquid to be wicked away with filter paper after 1-2 minutes.

• Negative Staining:

  • Add a drop of the negative staining agent onto the grid.

  • After 1 minute, remove the excess stain with filter paper.

• Drying: Allow the grid to air-dry completely.

• Imaging: Observe the morphology and size of the nanoemulsion droplets under the TEM.

Determination of Encapsulation Efficiency

Equipment:

• High-Performance Liquid Chromatography (HPLC) system

• Centrifuge

• Syringe filters (0.22 µm)

Protocol:

• Separation of Free Drug:

  • Centrifuge a known amount of the nanoemulsion at a high speed (e.g., 15,000 rpm) for 30 minutes to separate the oily phase (containing encapsulated TPA) from the aqueous phase (containing free TPA).

  • Alternatively, use ultrafiltration devices to separate the free drug.

• Quantification of Free Drug:

  • Carefully collect the supernatant (aqueous phase).

  • Filter the supernatant through a 0.22 µm syringe filter.

  • Analyze the concentration of free TPA in the filtrate using a validated HPLC method.

• Calculation of Encapsulation Efficiency (EE%): EE% = [(Total amount of TPA - Amount of free TPA) / Total amount of TPA] x 100

In Vitro Drug Release Study

Equipment:

• Dialysis bags (with an appropriate molecular weight cut-off)

• Shaking incubator or water bath

• HPLC system

Protocol:

• Preparation:

  • Accurately measure a specific volume of the TPA-loaded nanoemulsion and place it into a dialysis bag.

  • Seal the dialysis bag securely.

• Release Study:

  • Immerse the dialysis bag in a known volume of release medium (e.g., phosphate-buffered saline, pH 7.4) in a beaker.

  • Place the beaker in a shaking incubator maintained at 37°C.

• Sampling:

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 12, 24, 48 hours), withdraw a small aliquot of the release medium.

  • Replace the withdrawn volume with an equal volume of fresh release medium to maintain sink conditions.

• Analysis:

  • Analyze the concentration of TPA in the collected samples using HPLC.

• Data Analysis: Plot the cumulative percentage of drug released against time.

In Vitro Bioactivity Assays

Protocol:

• Prepare different concentrations of the TPA-loaded nanoemulsion.

• Mix 500 µL of the sample with 500 µL of α-amylase solution (0.5 mg/mL in phosphate buffer, pH 6.9).

• Incubate the mixture at 25°C for 10 minutes.

• Add 500 µL of 1% starch solution to the mixture and incubate for another 10 minutes.

• Stop the reaction by adding 1.0 mL of dinitrosalicylic acid (DNS) color reagent.

• Heat the tubes in a boiling water bath for 5 minutes.

• Cool to room temperature and dilute the mixture with 10 mL of distilled water.

• Measure the absorbance at 540 nm. Acarbose can be used as a positive control.

• Calculate the percentage of inhibition using the formula: Inhibition (%) = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

Protocol:

• Mix 100 µL of α-glucosidase solution (1.0 U/mL) with 50 µL of different concentrations of the TPA-loaded nanoemulsion.

• Incubate at 25°C for 10 minutes.

• Initiate the reaction by adding 50 µL of 5 mM p-nitrophenyl-α-D-glucopyranoside (pNPG) solution.

• Incubate the mixture at 25°C for 5 minutes.

• Measure the absorbance at 405 nm. Acarbose can be used as a positive control.

• Calculate the percentage of inhibition using the formula: Inhibition (%) = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

Cytotoxicity Assay (MTT Assay)

Cell Line: L929 (mouse fibroblast cell line)

Protocol:

• Cell Seeding: Seed L929 cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

• Treatment: Remove the medium and add fresh medium containing various concentrations of the TPA-loaded nanoemulsion. Incubate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Viability Calculation: Cell Viability (%) = (Absorbance of treated cells / Absorbance of control cells) x 100

Signaling Pathway and Experimental Workflow Diagrams

Caption: Experimental workflow for TPA nanoemulsion.

Caption: Proposed antidiabetic signaling pathway of TPA.

References

• 1. 2,4,6-Triphenylaniline nanoemulsion formulation, optimization, and its application in type 2 diabetes mellitus [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming challenges in the synthesis of sterically hindered anilines

Welcome to the technical support center for the synthesis of sterically hindered anilines. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions related to the challenges encountered in these complex synthetic transformations.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in synthesizing sterically hindered anilines?

The main difficulties arise from the steric bulk around the nitrogen atom and/or the ortho-positions of the aryl halide. This hindrance can impede the approach of reactants to the metal center in catalytic cycles, slowing down or preventing key steps like oxidative addition and reductive elimination.[1][2] Consequently, common issues include low reaction yields, slow reaction rates, and the need for specialized, bulky ligands to facilitate the coupling.[2][3][4]

Q2: Which catalytic systems are most effective for the synthesis of sterically hindered anilines?

Palladium-catalyzed Buchwald-Hartwig amination is a widely used and powerful method.[2][5] The success of this reaction for hindered substrates heavily relies on the choice of phosphine ligands. Bulky, electron-rich monophosphine ligands are generally preferred as they promote the formation of the active monoligated palladium species, which is crucial for coupling sterically demanding substrates.[2] N-heterocyclic carbene (NHC) ligands have also shown great efficacy in stabilizing the palladium catalyst and promoting the reaction, even at room temperature for some substrates.[5]

Q3: Are there viable alternatives to palladium catalysis for these syntheses?

Yes, copper-catalyzed amination (Ullmann-type reactions) has re-emerged as a valuable alternative.[6] Recent advancements have led to the development of ligands that can facilitate the coupling of sterically hindered partners.[6] Additionally, for certain substrates, non-catalyzed methods involving Grignard reagents or other organometallic species can provide access to highly crowded anilines.[7] Another approach involves the amination of arylboronic esters, which can be achieved using copper(I) catalysts under mild conditions.[8][9]

Q4: How can I purify a sterically hindered aniline that has decomposed or is impure?

Purification of anilines, especially those that are old or have discolored due to oxidation, can often be achieved by distillation under reduced pressure.[10] Pre-treatment with a drying agent like KOH or CaH2 is recommended.[10] For persistent impurities, derivatization to an oxalate salt, recrystallization, and subsequent regeneration of the free aniline can be an effective purification strategy.[10]

Troubleshooting Guides

Problem 1: Low to No Yield in Buchwald-Hartwig Amination

Possible Causes & Solutions

Cause	Troubleshooting Steps
Inactive Catalyst	- Ensure the palladium precatalyst is of high quality and has been stored properly. - Consider using a more active precatalyst, such as a palladacycle.[3] - Prepare the active catalyst in situ under inert conditions.
Inappropriate Ligand	- The chosen ligand may not be suitable for the specific substrates. - Screen a panel of bulky, electron-rich phosphine ligands (e.g., biarylphosphines, phosphorinanes) or N-heterocyclic carbene (NHC) ligands.[3][4][5] - Ensure the correct palladium-to-ligand ratio is used.
Incorrect Base	- The base strength can be critical. Strong, non-nucleophilic bases like NaOt-Bu, KOt-Bu, or LiHMDS are commonly used.[11] - The solubility of the base can also be a factor; consider using a more soluble base or a different solvent.[4]
Reaction Conditions	- Increase the reaction temperature, as hindered couplings often require more thermal energy. - Extend the reaction time and monitor progress by TLC or GC-MS. - Ensure the reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen) as oxygen can deactivate the catalyst.
Poor Substrate Quality	- Verify the purity of the aryl halide and the aniline starting materials. - Impurities in the substrates can poison the catalyst.

Problem 2: Formation of Significant Side Products

Possible Causes & Solutions

Side Product	Possible Cause & Troubleshooting Steps
Hydrodehalogenation	- This occurs when the aryl halide is reduced instead of undergoing amination. - Lower the reaction temperature. - Use a less electron-rich ligand. - Ensure the absence of water or other protic impurities.
Homocoupling of Aryl Halide	- This can be favored at high temperatures. - Lower the reaction temperature. - Use a lower catalyst loading.
Diarylation of Aniline	- If the starting aniline has two N-H bonds, diarylation can occur. - Use a stoichiometric excess of the aniline. - Add the aryl halide slowly to the reaction mixture.

Experimental Protocols

General Procedure for Palladium-Catalyzed Synthesis of a Tetra-ortho-Substituted Diarylamine

This protocol is adapted from a procedure for the coupling of highly sterically congested anilines and aryl chlorides using a carbazolyl-derived P,N-ligand.[12][13]

• Reaction Setup: In a glovebox, add the aryl chloride (1.0 mmol), the sterically hindered aniline (1.2 mmol), NaOt-Bu (1.4 mmol), the specified phosphine ligand (0.001-0.01 mmol), and Pd(OAc)₂ (0.0005-0.005 mmol) to an oven-dried reaction vessel equipped with a magnetic stir bar.

• Solvent Addition: Add the appropriate solvent (e.g., toluene, 2.0 mL) to the reaction vessel.

• Reaction: Seal the vessel and remove it from the glovebox. Heat the reaction mixture in an oil bath at the desired temperature (e.g., 100-120 °C) with vigorous stirring for the specified time (e.g., 12-24 hours).

• Workup: After cooling to room temperature, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter it through a pad of celite.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel to afford the desired diarylamine.

Data Summary

Table 1: Comparison of Ligands for the Buchwald-Hartwig Amination of Hindered Substrates

Ligand Type	Example Ligands	Typical Substrates	Key Advantages
Biaryl Phosphines	Buchwald-type ligands (e.g., XPhos, SPhos)	Hindered aryl halides and anilines	High activity and broad substrate scope.[3]
Phosphorinanes	AlisonPhos, AliPhos	Hindered, electron-deficient anilines and (hetero)aryl halides	Highly active for challenging C-N couplings.[4]
N-Heterocyclic Carbenes (NHCs)	IPr, SIPr	Sterically hindered aryl chlorides	High stability and activity, can allow for lower reaction temperatures.[5]
Flexible Phosphines	Trineopentylphosphine (TNpP)	2,6-Disubstituted aryl halides and anilines	Conformational flexibility accommodates highly hindered substrates.[1]
Carbazolyl-derived P,N-Ligands	2-(9H-carbazol-9-yl)phenyl-based phosphines	Tetra-ortho-substituted diarylamines from aryl chlorides	Excellent yields for highly congested couplings.[12][13]

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. research.rug.nl [research.rug.nl]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cu-Catalyzed C–N Coupling with Sterically Hindered Partners - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Access to the most sterically crowded anilines via non-catalysed C–C coupling reactions - Chemical Communications (RSC Publishing) DOI:10.1039/C9CC09497K [pubs.rsc.org]
• 8. Practical catalytic method for synthesis of sterically hindered anilines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. Practical catalytic method for synthesis of sterically hindered anilines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. reddit.com [reddit.com]
• 11. researchgate.net [researchgate.net]
• 12. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 13. Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex [organic-chemistry.org]

Technical Support Center: Synthesis of 2,4,6-Triphenylaniline

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the synthesis of 2,4,6-triphenylaniline, a sterically hindered molecule whose synthesis can present several challenges. This guide is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 2,4,6-triphenylaniline and offers potential solutions.

Q1: My Suzuki-Miyaura coupling reaction to synthesize 2,4,6-triphenylaniline is giving a low yield. What are the possible causes and how can I improve it?

A1: Low yields in the Suzuki-Miyaura coupling of 2,4,6-tribromoaniline with phenylboronic acid are a common issue. Several factors could be at play:

• Incomplete Reaction: The reaction may not have gone to completion. Ensure you are using an adequate amount of the palladium catalyst and base. The choice of ligand for the palladium catalyst is also crucial; bulky, electron-rich phosphine ligands can improve catalytic activity.[1] Consider extending the reaction time or increasing the temperature, monitoring the reaction progress by TLC.

• Catalyst Deactivation: The palladium catalyst can be sensitive to air and moisture. Ensure all glassware is oven-dried and the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon). Degassing the solvents is also recommended.

• Poor Solubility of Starting Materials: 2,4,6-tribromoaniline can have limited solubility in common organic solvents. Using a solvent system that can effectively dissolve all reactants, such as a mixture of toluene, ethanol, and water, can be beneficial.[2]

• Side Reactions: Homocoupling of the phenylboronic acid is a common side reaction that consumes the reagent and reduces the yield of the desired product.[1] This can be minimized by ensuring the reaction is thoroughly degassed and by using the appropriate stoichiometry of reactants.

• Inefficient Purification: The product may be lost during the work-up and purification steps. Optimize your extraction and chromatography procedures to minimize loss.

Q2: I am observing the formation of byproducts in my Ullmann condensation reaction. How can I increase the selectivity for 2,4,6-triphenylaniline?

A2: The Ullmann condensation, while a classic method, can be prone to side reactions, especially under harsh conditions. Here are some strategies to improve selectivity:

• Use of a Ligand: Traditional Ullmann reactions often require high temperatures and stoichiometric amounts of copper.[3] The use of ligands, such as 1,10-phenanthroline, can significantly improve the efficiency and selectivity of the reaction, allowing for milder reaction conditions.

• Control of Stoichiometry: Using a slight excess of one reactant can sometimes drive the reaction towards the desired product and minimize the formation of symmetrical biaryl byproducts from the starting aryl halide.

• Reaction Temperature: While Ullmann reactions typically require heat, excessively high temperatures can lead to decomposition and the formation of tars. Carefully control the reaction temperature to find the optimal balance between reaction rate and selectivity.

• Purity of Reactants: Ensure that your starting materials, particularly the aryl halide and the amine, are pure. Impurities can interfere with the catalytic cycle and lead to unwanted side reactions.

Q3: The purification of 2,4,6-triphenylaniline is proving difficult. What are the recommended methods?

A3: Due to its structure, 2,4,6-triphenylaniline can be challenging to purify. Here are some effective methods:

• Recrystallization: This is a common and effective method for purifying solid organic compounds. A suitable solvent system is crucial. For 2,4,6-triphenylaniline, a mixed solvent system like ethanol/water can be effective. The principle is to dissolve the impure compound in a minimum amount of hot solvent and then allow it to cool slowly, causing the pure product to crystallize out while impurities remain in the solution.

• Column Chromatography: For more challenging purifications or to separate closely related impurities, column chromatography is recommended. A silica gel column with a gradient elution system, for example, a mixture of hexane and ethyl acetate, can provide good separation.

Q4: What are some common side reactions to be aware of during the synthesis of 2,4,6-triphenylaniline?

A4: Besides the desired product, several side reactions can occur:

• In Suzuki-Miyaura Coupling:

  • Homocoupling: Formation of biphenyl from the phenylboronic acid.[1]

  • Protodeboronation: Replacement of the boronic acid group with a hydrogen atom.

  • Dehalogenation: Removal of a bromine atom from the 2,4,6-tribromoaniline starting material.

• In Ullmann Condensation:

  • Homocoupling: Formation of symmetrical biaryls from the aryl halide starting material.

  • Reduction of the Aryl Halide: The aryl halide can be reduced to the corresponding arene.

Data Presentation: Comparison of Synthetic Methods

The following table summarizes typical reaction conditions and yields for the synthesis of 2,4,6-triphenylaniline via different methods.

Synthesis Method	Starting Materials	Catalyst/Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)
Suzuki-Miyaura Coupling	2,4,6-Tribromoaniline, Phenylboronic acid	Pd(OAc)₂, PPh₃, K₂CO₃	Toluene/Ethanol/H₂O	Reflux	12-24	41-50[2]
Ullmann Condensation	2,4,6-Tribromoaniline, Aniline	CuI, 1,10-Phenanthroline, K₃PO₄	Dioxane	110	24	Moderate to Good
Reduction	2,4,6-Triphenylnitrobenzene	H₂, Raney Nickel	Dioxane	Room Temp.	24	High

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Synthesis of 2,4,6-Tribromoaniline (Starting Material for Suzuki Coupling)

This protocol describes the bromination of aniline to produce the key starting material for the Suzuki-Miyaura coupling.

Materials:

• Aniline

• Glacial Acetic Acid

• Bromine

• Sodium bisulfite solution (10%)

• Ethanol

• Water

Procedure:

• In a fume hood, dissolve aniline in glacial acetic acid in a flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the flask in an ice bath.

• Slowly add a solution of bromine in glacial acetic acid dropwise to the aniline solution with constant stirring. Maintain the temperature below 10 °C.

• After the addition is complete, continue stirring for 1 hour at room temperature.

• Pour the reaction mixture into a beaker containing cold water. A precipitate of 2,4,6-tribromoaniline will form.

• Collect the precipitate by vacuum filtration and wash it with cold water until the filtrate is colorless.

• To remove any unreacted bromine, wash the precipitate with a small amount of 10% sodium bisulfite solution, followed by more water.

• Recrystallize the crude product from an ethanol/water mixture to obtain pure 2,4,6-tribromoaniline.

• Dry the product in a desiccator.

Protocol 2: Synthesis of 2,4,6-Triphenylaniline via Suzuki-Miyaura Coupling

Materials:

• 2,4,6-Tribromoaniline

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• To a dry round-bottom flask under an inert atmosphere (nitrogen or argon), add 2,4,6-tribromoaniline, phenylboronic acid (3.3 equivalents), palladium(II) acetate (0.05 equivalents), and triphenylphosphine (0.2 equivalents).

• Add a degassed mixture of toluene, ethanol, and water (e.g., 4:1:1 ratio).

• Add potassium carbonate (4 equivalents) to the mixture.

• Heat the reaction mixture to reflux with vigorous stirring for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

• Add water to the reaction mixture and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent to obtain pure 2,4,6-triphenylaniline.

Protocol 3: Synthesis of 2,4,6-Triphenylaniline via Ullmann Condensation

Materials:

• 2,4,6-Tribromoaniline

• Aniline (excess)

• Copper(I) iodide (CuI)

• 1,10-Phenanthroline

• Potassium phosphate (K₃PO₄)

• Anhydrous 1,4-Dioxane

• Ethyl acetate

• Saturated aqueous ammonium chloride

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• In a dry Schlenk flask under an inert atmosphere, combine 2,4,6-tribromoaniline, copper(I) iodide (0.1 equivalents), and 1,10-phenanthroline (0.2 equivalents).

• Add anhydrous 1,4-dioxane to the flask.

• Add aniline (3.5 equivalents) and potassium phosphate (4 equivalents).

• Heat the reaction mixture to 110 °C and stir for 24 hours. Monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by adding saturated aqueous ammonium chloride.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 2,4,6-triphenylaniline.

Visualizations

The following diagrams illustrate the experimental workflows and a troubleshooting guide for the synthesis of 2,4,6-triphenylaniline.

Caption: Experimental workflow for the synthesis of 2,4,6-Triphenylaniline via Suzuki-Miyaura coupling.

Caption: Experimental workflow for the synthesis of 2,4,6-Triphenylaniline via Ullmann condensation.

Caption: Troubleshooting guide for common issues in 2,4,6-Triphenylaniline synthesis.

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. Aromatic Dendrimers Bearing 2,4,6-Triphenyl-1,3,5-triazine Cores and Their Photocatalytic Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ullmann condensation - Wikipedia [en.wikipedia.org]

Resolving overlapping signals in the NMR spectrum of 2,4,6-Triphenylaniline.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving overlapping signals in the Nuclear Magnetic Resonance (NMR) spectrum of 2,4,6-Triphenylaniline.

Understanding the Challenge: Signal Overlap in 2,4,6-Triphenylaniline

The 1H NMR spectrum of 2,4,6-triphenylaniline presents a significant challenge due to the presence of multiple phenyl rings. This results in a crowded aromatic region, typically between 6.5 and 7.5 ppm, where the signals of the protons on the central aniline ring and the three pendant phenyl rings overlap, making definitive assignment and interpretation difficult.[1] The steric hindrance caused by the bulky phenyl groups also influences the molecule's conformation, further complicating the spectrum.[2][3]

Expected 1H NMR Chemical Shifts of 2,4,6-Triphenylaniline:

Proton Position	Chemical Shift (δ, ppm)	Multiplicity	Integration
Central Ring Protons (H-3, H-5)	6.5 - 6.8	d	2H
Ortho Phenyl Protons (o-H)	7.1 - 7.3	m	6H
Meta Phenyl Protons (m-H)	7.3 - 7.5	m	6H
Para Phenyl Protons (p-H)	7.2 - 7.4	m	3H
Amino Protons (NH₂)	3.5 - 4.2	br s	2H

Note: The chemical shifts are approximate and can vary depending on the solvent and concentration.

Frequently Asked Questions (FAQs)

Q1: Why is the aromatic region of the 1H NMR spectrum of 2,4,6-triphenylaniline so complex?

A1: The complexity arises from the presence of 17 aromatic protons distributed among four different phenyl rings. The protons on the central aniline ring and the ortho, meta, and para protons of the three substituent phenyl rings have very similar chemical environments, leading to their signals appearing in a narrow range of the spectrum and causing significant overlap.

Q2: I see a broad singlet between 3.5 and 4.2 ppm. What does this correspond to?

A2: This broad singlet is characteristic of the two amine (NH₂) protons. The broadness is due to quadrupole broadening from the nitrogen atom and potential chemical exchange with trace amounts of water in the NMR solvent.

Q3: How can I confirm the presence of the NH₂ protons?

A3: You can perform a D₂O exchange experiment. Add a drop of deuterium oxide (D₂O) to your NMR sample, shake it, and re-acquire the 1H NMR spectrum. The NH₂ protons will exchange with deuterium, causing the broad singlet to disappear or significantly decrease in intensity.[4]

Troubleshooting Guides for Overlapping Signals

Issue 1: The signals for the aromatic protons are completely unresolved, appearing as a broad multiplet.

This is a common issue due to the similarity in the chemical environments of the numerous aromatic protons.

Solution 1: Change the NMR Solvent

The chemical shift of protons can be influenced by the solvent.[5][6] Changing from a standard solvent like deuterated chloroform (CDCl₃) to an aromatic solvent like deuterated benzene (C₆D₆) or deuterated pyridine (C₅D₅N) can induce differential shifts in the proton signals, potentially resolving the overlap. Aromatic solvents can cause changes in chemical shifts as large as 0.5 to 0.8 ppm.[7]

Experimental Protocol: Solvent Change

• Prepare a solution of 2,4,6-triphenylaniline in the new deuterated solvent (e.g., C₆D₆).

• Acquire the 1H NMR spectrum.

• Compare the new spectrum with the one obtained in the original solvent (e.g., CDCl₃) to see if the signal dispersion has improved.

Diagram: Workflow for resolving overlapping signals by changing the solvent.

Solution 2: Use a Lanthanide Shift Reagent (LSR)

Lanthanide shift reagents are paramagnetic complexes that can coordinate with Lewis basic sites in a molecule, such as the amine group in 2,4,6-triphenylaniline.[8][9] This coordination induces large changes in the chemical shifts of nearby protons, with the magnitude of the shift being dependent on the distance from the lanthanide ion. This can effectively spread out the overlapping signals.[9] Europium complexes like Eu(fod)₃ are commonly used.[10]

Experimental Protocol: Lanthanide Shift Reagent Titration

• Prepare a stock solution of the lanthanide shift reagent (e.g., Eu(fod)₃) in the same deuterated solvent as your sample.

• Acquire a standard 1H NMR spectrum of your 2,4,6-triphenylaniline sample.

• Add a small, measured aliquot of the LSR stock solution to your NMR tube.

• Acquire another 1H NMR spectrum.

• Repeat steps 3 and 4, incrementally increasing the concentration of the LSR, until optimal signal separation is achieved. Be aware that excessive LSR can cause line broadening.[10]

Diagram: Workflow for using a lanthanide shift reagent to resolve signals.

Issue 2: Some aromatic signals are partially resolved, but definitive assignment is difficult.

Even with some separation, it can be challenging to assign each signal to a specific proton on the different phenyl rings.

Solution: 2D NMR Spectroscopy

Two-dimensional NMR techniques can provide through-bond and through-space correlations, which are invaluable for assigning complex spectra.

• COSY (Correlation Spectroscopy): This experiment shows correlations between protons that are coupled to each other (typically through 2-3 bonds).[11] This can help identify which protons are adjacent on the same phenyl ring.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are separated by multiple bonds (typically 2-3 bonds).[11] This is extremely useful for assigning protons to specific phenyl rings by correlating them to the quaternary carbons of the central aniline ring.

Experimental Protocol: 2D NMR

• Prepare a concentrated sample of 2,4,6-triphenylaniline in a suitable deuterated solvent.

• Set up and run a COSY experiment. The default parameters on most spectrometers are a good starting point.

• Set up and run an HMBC experiment. You may need to optimize the long-range coupling delay to observe the desired correlations. A typical starting value is around 8-10 Hz.

• Process and analyze the 2D spectra to establish the connectivity between protons and carbons, allowing for unambiguous signal assignment.

References

• 1. Buy 2,4,6-Triphenylaniline | 6864-20-6 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. 2,4,6-Triphenyl­aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Troubleshooting [chem.rochester.edu]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. organicchemistrydata.org [organicchemistrydata.org]
• 9. Lanthanide shift reagents in nmr | PPTX [slideshare.net]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. youtube.com [youtube.com]

Improving the solubility of 2,4,6-Triphenylaniline for experimental use

Technical Support Center: 2,4,6-Triphenylaniline Solubility

This guide provides researchers, scientists, and drug development professionals with technical information and troubleshooting advice for dissolving 2,4,6-Triphenylaniline (TPA) for experimental use. Due to its high molecular weight and non-polar, hydrophobic nature, achieving the desired concentration can be challenging.[1]

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of 2,4,6-Triphenylaniline (TPA)?

A1: 2,4,6-Triphenylaniline is a non-polar molecule characterized by its limited solubility in polar solvents like water and its general solubility in many organic solvents.[1][2] Its bulky, hydrophobic structure, consisting of three phenyl groups attached to an aniline core, dictates its solubility profile.[1] It is typically sold as a pale cream or yellow crystalline powder.[3]

Q2: Which organic solvents are recommended for dissolving TPA?

A2: Based on experimental literature, TPA and its derivatives show good solubility in a range of common laboratory solvents. These include polar aprotic solvents such as Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), N,N-Dimethylacetamide (DMAc), and N-Methyl-2-pyrrolidone (NMP), as well as less polar solvents like Chloroform (CHCl₃), Dichloromethane (DCM), and Tetrahydrofuran (THF).[4][5][6] For applications like recrystallization, solvents such as ethanol and toluene have been used, often with heating.[1]

Q3: My TPA is not dissolving in a recommended solvent. What should I do?

A3: If you encounter difficulty, even with a recommended solvent, you can try several physical methods to assist dissolution. These techniques increase the kinetic energy and surface area of the solute, promoting its interaction with the solvent:

• Gentle Heating: Increasing the temperature often enhances the solubility of organic compounds.[2] Use a water bath and monitor carefully to avoid solvent evaporation or compound degradation.

• Sonication: Using an ultrasonic bath can help break apart solid aggregates and accelerate the dissolution process.[7]

• Vortexing/Stirring: Vigorous agitation ensures the compound is well-dispersed in the solvent, maximizing the surface area available for dissolution.

Q4: How can I prepare a TPA solution for use in aqueous buffers for biological assays?

A4: Directly adding TPA to an aqueous buffer will result in precipitation. The most common and effective method is co-solvency .[7][8] This involves first dissolving the TPA at a high concentration (e.g., 10-100 mM) in a water-miscible organic solvent like DMSO or ethanol to create a stock solution. This stock solution can then be diluted stepwise into your aqueous experimental medium. The final concentration of the organic solvent should be kept to a minimum (typically <1%) to avoid impacting the biological system. See Protocol 2 for a detailed methodology.

Q5: Are there alternative formulation strategies for aqueous applications?

A5: Yes, for advanced applications requiring higher stability or bioavailability in aqueous systems, formulation techniques can be employed. One study successfully encapsulated TPA in a nanoemulsion using olive oil and Tween 80 to improve its delivery for antidiabetic studies.[9] Other common techniques for poorly soluble drugs include the use of surfactants to form micelles or complexation with cyclodextrins.[8][10]

Solubility Data Summary

The following table summarizes the solubility of 2,4,6-Triphenylaniline in various solvents based on data from chemical suppliers and scientific literature. Precise quantitative values are not widely published; therefore, qualitative descriptors are used.

Solvent	Type	Solubility	Notes / Citation
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Soluble	Commonly used for preparing stock solutions for biological assays.[4]
Dimethylformamide (DMF)	Polar Aprotic	Soluble	Used in synthesis reactions involving TPA.[1][4]
N,N-Dimethylacetamide (DMAc)	Polar Aprotic	Soluble	Used for preparing polymer solutions containing TPA derivatives.[4]
Chloroform (CHCl₃)	Non-polar	Soluble	Used for spectroscopic measurements and polymer characterization.[5][6][11]
Dichloromethane (DCM)	Non-polar	Soluble	Used as a solvent for purification via column chromatography.[1]
Tetrahydrofuran (THF)	Polar Aprotic	Soluble	TPA derivatives show good solubility in THF.[4]
Toluene	Non-polar	Soluble with heating	Used as a solvent for recrystallization.[1]
Ethanol	Polar Protic	Sparingly soluble; Soluble with heating	Used in combination with water for recrystallization.[1]
n-Hexane	Non-polar	Sparingly Soluble	Used in solvent mixtures for recrystallization and for spectroscopic studies.[1][11]
Water	Polar Protic	Insoluble	TPA is a hydrophobic molecule with very limited aqueous solubility.[2]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Compound will not dissolve in the chosen organic solvent.	1. Insufficient solvent volume.2. Low kinetic energy.3. Compound may be less pure or in a less soluble polymorphic form.	1. Increase the solvent volume to lower the concentration.2. Apply gentle heating (e.g., 30-40°C) or place the vial in a sonicator bath for 5-15 minutes.3. Vortex vigorously for 30-60 seconds.
A precipitate forms immediately upon adding the organic stock solution to an aqueous buffer.	1. The final concentration of TPA exceeds its solubility limit in the mixed solvent system.2. "Crashing out" due to rapid solvent polarity change.	1. Lower the final concentration of TPA in the aqueous medium.2. Ensure the final concentration of the organic co-solvent (e.g., DMSO) is sufficient, but still biocompatible (typically 0.1-1%).3. Add the stock solution dropwise to the aqueous buffer while vortexing to ensure rapid mixing and prevent localized high concentrations.
The solution is colored, but the starting material was a pale powder.	1. Formation of colored impurities.[1]2. Degradation due to excessive heat or light exposure.	1. Prepare fresh solutions before each experiment.2. Store the solid compound and stock solutions protected from light and at an appropriate temperature (e.g., 4°C or -20°C for stock solutions).3. If purity is a concern, consider purification methods like recrystallization.[1]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution in an Organic Solvent

This protocol describes the standard procedure for dissolving TPA in a non-aqueous solvent like DMSO or Chloroform.

Materials:

• 2,4,6-Triphenylaniline (solid)

• Anhydrous DMSO (or other appropriate organic solvent)

• Analytical balance

• Glass vial with a screw cap

• Pipettes

• Vortex mixer

• Sonicator bath (optional)

• Water bath (optional)

Methodology:

• Weighing: Accurately weigh the desired amount of TPA powder and place it into a clean, dry glass vial. For example, to prepare 1 mL of a 10 mM solution, weigh out 3.214 mg of TPA (M.W. = 321.41 g/mol ).

• Solvent Addition: Add the calculated volume of the chosen organic solvent (e.g., 1 mL of DMSO) to the vial.

• Initial Mixing: Cap the vial securely and vortex vigorously for 30-60 seconds. Visually inspect for any remaining solid particles.

• Assisted Dissolution (If Necessary):

  • Sonication: Place the vial in a sonicator bath for 5-15 minutes. Check for dissolution periodically.

  • Gentle Heating: Place the vial in a water bath set to 30-40°C for 5-10 minutes. Do not overheat, especially with volatile solvents like chloroform.

• Final Check: Once all solid has dissolved, the solution should be clear. If any particulates remain, consider filtering the solution through a syringe filter appropriate for the solvent used (e.g., PTFE for organic solvents).

• Storage: Store the stock solution in a tightly sealed vial, protected from light, at 4°C or -20°C for long-term storage.

Protocol 2: Preparation of an Aqueous Working Solution via Co-Solvency

This protocol details how to dilute an organic stock solution of TPA into an aqueous buffer for biological or chemical experiments.

Materials:

• Concentrated TPA stock solution (from Protocol 1, e.g., 10 mM in DMSO)

• Aqueous buffer or cell culture medium

• Vortex mixer

Methodology:

• Determine Final Concentrations: Decide on the final concentration of TPA and the maximum allowable concentration of the co-solvent (e.g., DMSO) in your experiment. The co-solvent concentration should ideally be below 1% (v/v).

• Prepare Buffer: Add the required volume of the aqueous buffer to a sterile tube.

• Dilution: While vortexing the aqueous buffer, add the calculated volume of the TPA stock solution dropwise. Example: To make 1 mL of a 10 µM TPA solution with 0.1% DMSO, add 1 µL of the 10 mM stock solution to 999 µL of the aqueous buffer.

• Mixing: Continue to vortex for another 10-15 seconds after adding the stock solution to ensure homogeneity and minimize the risk of precipitation.

• Use Immediately: It is best practice to prepare aqueous working solutions fresh and use them immediately, as the compound may precipitate out of the supersaturated solution over time.

Visualizations

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// Edge Definitions start -> choose_solvent; choose_solvent -> vortex; vortex -> check1; check1 -> success [label="Yes"]; check1 -> heat_sonicate [label="No"]; heat_sonicate -> check2; check2 -> success [label="Yes"]; check2 -> reassess [label="No"]; } dot Caption: Troubleshooting workflow for dissolving 2,4,6-Triphenylaniline.

References

• 1. Buy 2,4,6-Triphenylaniline | 6864-20-6 [smolecule.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. B24871.06 [thermofisher.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ijmsdr.org [ijmsdr.org]
• 8. czasopisma.umlub.pl [czasopisma.umlub.pl]
• 9. 2,4,6-Triphenylaniline nanoemulsion formulation, optimization, and its application in type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. arxiv.org [arxiv.org]

Preventing the formation of colored impurities during synthesis

This guide provides troubleshooting advice and answers to frequently asked questions regarding the formation and prevention of colored impurities during the synthesis of chemical compounds. It is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are colored impurities in the context of organic synthesis?

Colored impurities are unwanted chemical substances that absorb light in the visible spectrum, causing a synthesized product, which is expected to be colorless or white, to appear tinted, often yellow, brown, or red.[1][2] These impurities can be soluble or insoluble and may include various types of compounds such as metal complexes, high-molecular-weight polymers, or molecules with highly conjugated π-systems.[1][2] Even trace amounts of a highly colored impurity can be sufficient to discolor an entire batch of product.[2]

Q2: Why are these impurities so often yellow, orange, or brown?

Most pure, small organic molecules are colorless because the energy gap between their filled and unfilled molecular orbitals is large, requiring high-energy UV light to excite electrons.[2] Colored impurities, however, typically possess extended systems of conjugated double bonds.[2] This conjugation reduces the energy gap, allowing the molecule to absorb lower-energy light in the violet and blue regions of the visible spectrum.[2] When blue light is absorbed, the compound reflects the remaining colors, which our eyes perceive as yellow, orange, or brown.[2]

Q3: What are the most common sources of colored impurities?

The formation of colored impurities can be attributed to several factors throughout the synthesis and storage process.

• Degradation and Side Reactions: The most common cause is the oxidative degradation of the desired product or starting materials, often leading to the formation of high-molecular-weight polymers.[1] Unintended side reactions under the given reaction conditions (e.g., temperature, pH) can also generate colored byproducts.[3]

• Starting Materials: Impurities present in the initial raw materials can be carried through the synthesis and contaminate the final product.[3][4]

• Reagents and Solvents: Traces of solvents or reagents used during the manufacturing process can sometimes remain as impurities.[3]

• Inorganic Contaminants: Residues from catalysts, reagents, or even heavy metals can lead to discoloration.[3][5] The presence of certain metals can also catalyze degradation reactions.

• Storage and Handling: Exposure to atmospheric oxygen, heat, or light during storage can cause a previously pure compound to discolor over time.[6]

Troubleshooting Discolored Products

Q4: My final product is discolored. How should I approach troubleshooting and purification?

Discovering color in a final product requires a systematic approach to identify the cause and select an appropriate purification method. The following workflow provides a logical sequence of steps to address the issue.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. youtube.com [youtube.com]
• 3. Resolving API Impurity Issues in Drug Development | Pharmaguideline [pharmaguideline.com]
• 4. How to Identify and Control Drug Impurities Quickly with a Holistic Approach - Regis Technologies [registech.com]
• 5. pharmtech.com [pharmtech.com]
• 6. US2744938A - Removal of color impurities from organic compounds - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 2,4,6-Triphenylaniline: Suzuki vs. Ullmann Coupling

For researchers, scientists, and professionals in drug development, the efficient synthesis of complex organic molecules is paramount. 2,4,6-Triphenylaniline, a sterically hindered triarylamine, serves as a valuable building block in materials science and medicinal chemistry. This guide provides an objective comparison of two prominent cross-coupling methodologies for its synthesis: the palladium-catalyzed Suzuki coupling and the copper-catalyzed Ullmann coupling. We present a detailed analysis of their performance, supported by experimental data and protocols, to aid in the selection of the most suitable method for your research needs.

At a Glance: Performance Comparison

Parameter	Suzuki Coupling	Ullmann Coupling
Catalyst	Palladium-based (e.g., Pd(OAc)₂)	Copper-based (e.g., CuI)
Coupling Partner	Phenylboronic acid	Benzene or Phenyl source
Reaction Temperature	Moderate (e.g., 90°C)	Typically high (can exceed 200°C)
Reaction Time	Generally shorter	Often requires extended reaction times
Yield	Good to excellent (up to 98%)[1]	Variable, often moderate
Substrate Scope	Broad, tolerant of various functional groups	Can be limited, sensitive to sterically hindered substrates
Ligand	Often ligand-free, but can be enhanced with phosphine ligands	Often requires ligands (e.g., phenanthroline) for improved performance
Base	Wide range of bases applicable (e.g., K₂CO₃, K₃PO₄)	Stronger bases may be required (e.g., K₂CO₃)
Toxicity	Palladium is a precious metal with associated toxicity concerns.	Copper is less toxic and more abundant than palladium.

Delving into the Chemistry: Reaction Pathways

The synthesis of 2,4,6-triphenylaniline via both Suzuki and Ullmann coupling initiates from the readily available 2,4,6-tribromoaniline. The fundamental difference lies in the catalytic system and the nature of the phenyl group donor.

Figure 1. A logical diagram illustrating the synthetic routes to 2,4,6-triphenylaniline via Suzuki and Ullmann coupling.

The Catalytic Cycles: A Mechanistic Overview

The efficiency of these coupling reactions is dictated by their respective catalytic cycles. The Suzuki coupling proceeds through a well-established cycle involving oxidative addition, transmetalation, and reductive elimination. The Ullmann coupling, while mechanistically more complex and debated, is generally understood to involve oxidative addition of the aryl halide to a Cu(I) species, followed by reaction with the nucleophile and subsequent reductive elimination.

Figure 2. Generalized catalytic cycle for the Suzuki coupling reaction.

Figure 3. A proposed catalytic cycle for the Ullmann condensation reaction.

Experimental Protocols

Suzuki Coupling Synthesis of 2,4,6-Triphenylaniline

This protocol is adapted from a published procedure for the synthesis of tris-aryl-substituted aniline derivatives.[1]

Materials:

• 2,4,6-Tribromoaniline

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Potassium phosphate (K₃PO₄)

• N,N-Dimethylformamide (DMF)

• Water

Procedure:

• To a reaction vessel, add 2,4,6-tribromoaniline (1.0 mmol), phenylboronic acid (3.3 mmol), palladium(II) acetate (0.02 mmol, 2 mol%), and potassium phosphate (3.0 mmol).

• Add a mixture of DMF and water (e.g., 4:1 v/v, 5 mL).

• Heat the reaction mixture to 90°C and stir for the appropriate time until the reaction is complete (monitoring by TLC or GC is recommended).

• After completion, cool the reaction mixture to room temperature and dilute with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2,4,6-triphenylaniline.

Expected Yield: Good to excellent yields, potentially up to 98%, have been reported for analogous reactions.[1]

Representative Ullmann Coupling Synthesis of 2,4,6-Triphenylaniline

Note: A specific published protocol for the Ullmann synthesis of 2,4,6-triphenylaniline from 2,4,6-tribromoaniline was not identified. The following is a representative procedure based on general methods for the synthesis of sterically hindered triarylamines.[2][3]

Materials:

• 2,4,6-Tribromoaniline

• Aniline (as the phenyl source and nucleophile)

• Copper(I) iodide (CuI)

• 1,10-Phenanthroline (ligand)

• Potassium carbonate (K₂CO₃)

• High-boiling point solvent (e.g., N,N-dimethylformamide or 1,4-dioxane)

Procedure:

• To a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add copper(I) iodide (0.1 mmol, 10 mol%), 1,10-phenanthroline (0.3 mmol, 30 mol%), and potassium carbonate (4.5 mmol).

• Add 2,4,6-tribromoaniline (1.0 mmol) and aniline (3.0 mmol).

• Add the solvent (e.g., 1,4-dioxane).

• Heat the reaction mixture to a high temperature (e.g., 120-210°C) and stir for an extended period (e.g., 24-48 hours), monitoring the reaction progress by TLC or GC.

• Upon completion, cool the mixture to room temperature and filter to remove insoluble salts.

• Dilute the filtrate with water and extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by column chromatography to yield 2,4,6-triphenylaniline.

Expected Yield: Yields for Ullmann couplings of sterically hindered substrates can be variable and are often moderate.

Discussion and Conclusion

The Suzuki coupling emerges as a highly efficient and versatile method for the synthesis of 2,4,6-triphenylaniline. Key advantages include its milder reaction conditions, shorter reaction times, and consistently high yields.[1] The tolerance of the Suzuki coupling to a wide array of functional groups further enhances its applicability in complex molecule synthesis.

The Ullmann coupling, while a classic and valuable tool in organic synthesis, presents several challenges for the preparation of a sterically congested molecule like 2,4,6-triphenylaniline. The traditionally harsh reaction conditions, including high temperatures and long reaction times, can lead to side reactions and lower yields.[4] While modern advancements have introduced milder Ullmann protocols with the use of specific ligands, the synthesis of highly substituted anilines can still be challenging.[5][6] The primary advantage of the Ullmann coupling lies in the use of copper, a more abundant and less toxic catalyst compared to palladium.

For researchers prioritizing high yields, shorter reaction times, and broad functional group tolerance in the synthesis of 2,4,6-triphenylaniline, the Suzuki coupling is the demonstrably superior method based on available data. However, for applications where the avoidance of palladium is critical and moderate yields are acceptable, the Ullmann coupling remains a viable, albeit likely more challenging, alternative. Further optimization of modern Ullmann coupling conditions for this specific transformation could potentially improve its competitiveness.

References

• 1. researchgate.net [researchgate.net]
• 2. research.manchester.ac.uk [research.manchester.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 5. Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 2,4,6-Triphenylaniline and Other Hole-Transporting Materials in OLEDs

For researchers and scientists in organic electronics, the selection of an appropriate hole-transporting material (HTM) is a critical determinant of an Organic Light-Emitting Diode's (OLED) efficiency, stability, and overall performance. This guide provides an objective comparison between 2,4,6-Triphenylaniline (TPA) and other commonly used HTMs, supported by key performance data and experimental protocols.

2,4,6-Triphenylaniline is an organic compound featuring three phenyl groups attached to an aniline core.[1] Its inherent steric hindrance, due to the bulky phenyl groups, significantly influences its physical and chemical properties, making it a subject of interest for applications in material science, particularly in the development of OLEDs.[1] In OLEDs, the primary role of an HTM is to facilitate the transport of holes from the anode to the emissive layer, a crucial step in the electroluminescence process.[2]

Comparative Performance of Hole-Transporting Materials

The efficacy of an HTM is evaluated based on several key parameters, including its thermal stability, and the performance of the OLED device in which it is incorporated. The following table summarizes the comparative data for TPA and other widely used HTMs such as N,N'-Di(1-naphthyl)-N,N'-diphenyl-1,1'-biphenyl-4,4'-diamine (NPB) and N,N,N',N'-tetrakis(4-methoxyphenyl)-benzidine (MeO-TPD).

Property	2,4,6-Triphenylaniline (TPA)	NPB (N,N'-di(naphthalen-1-yl)-N,N'-diphenylbenzidine)	MeO-TPD (N,N,N',N'-tetrakis(4-methoxyphenyl)-benzidine)	Spiro-TTB (2,2',7,7'-tetrakis(N,N'-di-p-methylphenylamino)-9,9'-spirobifluorene)
Molecular Formula	C24H19N[1]	C44H32N2	C40H36N2O4	C68H52N4
Molecular Weight	321.41 g/mol	588.75 g/mol	608.73 g/mol	925.21 g/mol
Melting Point (°C)	134-140[3]	275-280	185-190	240-245
Glass Transition Temp. (Tg)	Not widely reported	95 °C[4]	67 °C[4]	146 °C[4]
HOMO Level (eV)	-5.2 to -5.8 (calculated)[5][6][7][8][9]	-5.4 eV[4]	-5.1 eV	-5.1 eV
LUMO Level (eV)	-2.0 to -2.9 (calculated)[5][6][7][8][9]	-2.4 eV	-2.2 eV	-2.3 eV
Hole Mobility (cm²/Vs)	Varies with morphology	~10⁻³ - 10⁻⁴[4]	~10⁻⁴	5.7 x 10⁻⁵[4]

Note: Data for NPB, MeO-TPD, and Spiro-TTB are compiled from various sources for comparative purposes. The properties of TPA can vary based on synthesis and film deposition methods.

Triphenylamine and its derivatives are recognized for their favorable hole-transporting capabilities.[10][11] Materials with higher glass transition temperatures, like Spiro-TTB, are known to lead to less crystallization and more stable thin films.[4] The alignment of the Highest Occupied Molecular Orbital (HOMO) energy level of the HTM with the work function of the anode (typically Indium Tin Oxide, ITO) and the HOMO of the emissive layer is crucial for efficient hole injection and transport.

Experimental Protocols

Detailed methodologies are essential for the reproducible synthesis of materials and fabrication of high-performance devices.

Synthesis of 2,4,6-Triphenylaniline

Several synthetic routes to 2,4,6-Triphenylaniline have been established. One common and effective method is the Suzuki Coupling Reaction.[1]

Protocol: Suzuki Coupling Synthesis of 2,4,6-Triphenylaniline [1]

• Reactants: 2,4,6-tribromoaniline and phenylboronic acid are used as the starting materials.

• Catalyst: A palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0), is employed.

• Base and Solvent: A base (e.g., potassium carbonate) and a suitable solvent system (e.g., toluene/ethanol/water mixture) are required.

• Reaction Conditions: The reaction mixture is typically heated under an inert atmosphere (e.g., nitrogen or argon) for several hours until completion, which can be monitored by thin-layer chromatography (TLC).

• Purification: Upon completion, the crude product is extracted using an organic solvent. The organic layers are combined, dried, and the solvent is evaporated. The final product is then purified, often through column chromatography or recrystallization, to yield pure 2,4,6-Triphenylaniline.

Other reported synthesis methods include Ullmann-type coupling reactions and reduction of corresponding nitro compounds.[1]

OLED Device Fabrication and Characterization

The fabrication of an OLED is a multi-step process typically carried out in a high-vacuum environment to prevent contamination.[12]

Protocol: OLED Fabrication via Vacuum Thermal Evaporation [2][12][13]

• Substrate Cleaning: Indium Tin Oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol, followed by drying in an oven. The substrates are then treated with UV-ozone or oxygen plasma to improve the work function of the ITO.

• Hole Transport Layer (HTL) Deposition: A layer of the hole-transporting material (e.g., 2,4,6-Triphenylaniline) is deposited onto the cleaned ITO substrate via vacuum thermal evaporation. The material is heated in a crucible under high vacuum (~10⁻⁶ Torr), and it sublimes and condenses on the substrate.[12] The thickness is monitored in real-time using a quartz crystal microbalance.

• Emissive Layer (EML) Deposition: Subsequently, the emissive material is deposited on top of the HTL.

• Electron Transport Layer (ETL) and Cathode Deposition: An electron-transporting layer and a low work function metal cathode (e.g., LiF/Al) are sequentially deposited to complete the device structure.[2]

• Encapsulation: To protect the organic layers from moisture and oxygen, the device is encapsulated using a glass lid and a UV-cured epoxy resin in an inert atmosphere (e.g., a glove box).[14]

Device Characterization [15][16]

• Current-Voltage-Luminance (IVL) Characteristics: The device is subjected to a variable voltage, and the resulting current density and luminance are measured using a source measure unit and a photodetector.[15]

• Efficiency Metrics: From the IVL data, key performance indicators such as Current Efficiency (cd/A), Power Efficiency (lm/W), and External Quantum Efficiency (EQE) are calculated.[16] EQE measures the ratio of photons emitted to electrons injected.[16]

• Lifetime Measurement: The operational stability of the device is assessed by monitoring the decrease in luminance over time at a constant current density.[16]

Visualizing the OLED Structure

The following diagram illustrates the fundamental layered structure of an OLED and the critical role of the hole-transporting material in device operation.

Caption: Basic multilayer structure of an OLED.

The choice of HTM, such as 2,4,6-Triphenylaniline, directly impacts the efficiency of hole injection and transport, thereby influencing the overall performance and stability of the OLED device. Further research into novel triphenylamine derivatives continues to be a promising avenue for the development of next-generation display and lighting technologies.[17]

References

• 1. Buy 2,4,6-Triphenylaniline | 6864-20-6 [smolecule.com]
• 2. displayman.com [displayman.com]
• 3. 2,4,6-Triphenylaniline, 98% 5 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 4. pubs.aip.org [pubs.aip.org]
• 5. Synthesis and excited state modulation of organic blue light emitters based on 2,4,6-triphenyl-1,3,5-triazine and carbazole derivatives through ortho-positioned linking models - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. chemrxiv.org [chemrxiv.org]
• 10. Triphenylamine based yellowish-orange light emitting organic dyes (donor-π-acceptor) for hybrid WLEDs and OLEDs: synthesis, characterization and theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Organic Light Emitting Diode (OLED) Display Manufacturing Equipment | Canon Global [global.canon]
• 13. Manufacturing Process of OLED | OLED | Canon Tokki Corporation [tokki.canon]
• 14. ossila.com [ossila.com]
• 15. Characterization and Simulation of Organic and Perovskite LEDs. — Fluxim [fluxim.com]
• 16. ossila.com [ossila.com]
• 17. researchgate.net [researchgate.net]

Comparative analysis of the electrochemical properties of triphenylamine derivatives

For Researchers, Scientists, and Drug Development Professionals

Triphenylamine (TPA) and its derivatives are a cornerstone in the development of organic electronic materials, owing to their unique propeller-like structure, excellent hole-transporting capabilities, and reversible redox behaviors.[1] These properties make them integral components in a wide array of applications, including organic light-emitting diodes (OLEDs), perovskite solar cells (PSCs), and electrochromic devices.[2][3][4] This guide provides a comparative analysis of the electrochemical properties of various TPA derivatives, supported by experimental data to aid in the selection and design of materials for specific applications.

Core Structure and Electrochemical Behavior

The electrochemical characteristics of triphenylamine derivatives are intrinsically linked to their molecular structure. The central nitrogen atom and the three phenyl rings form a non-planar, propeller-shaped molecule. This unique conformation prevents strong intermolecular interactions, leading to amorphous thin films with good morphological stability. The nitrogen atom's lone pair of electrons can be easily oxidized, forming a stable radical cation, which is the basis for the hole-transporting properties of these materials.[1]

The electrochemical properties, particularly the oxidation potential, Highest Occupied Molecular Orbital (HOMO), and Lowest Unoccupied Molecular Orbital (LUMO) energy levels, can be finely tuned by introducing various substituent groups on the phenyl rings or by extending the π-conjugation of the molecule.[5][6] Electron-donating groups, such as methoxy (-OCH3) or amino (-NH2), tend to lower the oxidation potential, making the molecule easier to oxidize.[7][8][9] Conversely, electron-withdrawing groups increase the oxidation potential.

Comparative Electrochemical Data

The following table summarizes the key electrochemical properties of selected triphenylamine derivatives from various studies. The data, primarily obtained through cyclic voltammetry (CV), highlights how structural modifications influence the oxidation potentials and energy levels of these compounds.

Derivative Name/Structure	First Oxidation Potential (Eox1 vs. Fc/Fc+) [V]	HOMO Level (eV)	LUMO Level (eV)	Key Structural Feature / Application	Reference
Triphenylamine (TPA)	0.58	-5.1	-2.0	Parent compound	[10]
p-Amino-triphenylamine	0.59	-	-	Amino substitution	[7]
p,p'-Diamino-triphenylamine	0.41	-	-	Di-amino substitution	[7]
p,p',p''-Triamino-triphenylamine	0.23	-	-	Tri-amino substitution	[7]
Tris(4-methoxyphenyl)amine	~0.5	-5.3	-2.1	Methoxy substitution	[11]
N,N,N',N'-tetrakis(4-methoxyphenyl)-1,4-phenylenediamine	0.28, 0.55	-5.1, -5.3	-2.2	Extended conjugation	[11]
Spiro-OMeTAD	~0.52	-5.22	-2.13	Spiro center, high efficiency HTM for PSCs	[2][12]
2,6-TPAANT	0.75, 1.05	-	-	Anthracene core	[13]
2,6-TPACNANT	0.85, 1.15	-	-	Cyano-substituted anthracene core	[13]

Note: The oxidation potentials are reported against the Ferrocene/Ferrocenium (Fc/Fc+) redox couple, a standard internal reference in non-aqueous electrochemistry. HOMO and LUMO levels are often estimated from the onset of the first oxidation and reduction potentials, respectively, or calculated using Density Functional Theory (DFT).

Visualizing Structure-Property Relationships

The following diagram illustrates the general structure of a triphenylamine derivative and highlights the positions where functional groups (R) can be introduced to tune its electrochemical properties.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Design of new hole transport materials based on triphenylamine derivatives using different π-linkers for the application in perovskite solar cells. A theoretical study [frontiersin.org]
• 3. The evolution of triphenylamine hole transport materials for efficient perovskite solar cells - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. Recent advances in triphenylamine-based electrochromic derivatives and polymers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. homepage.ntu.edu.tw [homepage.ntu.edu.tw]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. A negatively curved carbonyl-bridged triphenylamine - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 11. Synthesis and optical properties of redox-active triphenylamine-based derivatives with methoxy protecting groups - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 12. Design of new hole transport materials based on triphenylamine derivatives using different π-linkers for the application in perovskite solar cells. A theoretical study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Design of triphenylamine appended anthracene derivatives: electro-polymerization and their electro-chromic behaviour - RSC Advances (RSC Publishing) [pubs.rsc.org]

A Comparative Performance Analysis of 2,4,6-Triphenylaniline-Based Dyes

In the pursuit of next-generation optoelectronic and biomedical materials, 2,4,6-triphenylaniline (TPA) and its derivatives have emerged as a versatile class of organic compounds. Their unique propeller-like, non-planar structure imparts desirable properties, including high molar extinction coefficients, excellent thermal and photochemical stability, and facile structural modification for fine-tuning their electronic characteristics. This guide provides a comparative benchmark of TPA-based dyes, primarily in the context of their application in Dye-Sensitized Solar Cells (DSSCs), and also explores their potential in drug development, offering researchers, scientists, and drug development professionals a comprehensive overview of their performance supported by experimental data.

Performance in Dye-Sensitized Solar Cells

TPA derivatives are extensively utilized as sensitizers in DSSCs due to their strong electron-donating capabilities, which facilitate efficient charge separation and injection into the semiconductor's conduction band.[1][2][3] The performance of these dyes is typically evaluated based on several key photovoltaic parameters: power conversion efficiency (PCE, η), short-circuit current density (Jsc), open-circuit voltage (Voc), and fill factor (FF). A higher PCE indicates a more efficient conversion of light into electrical energy.

Comparative Photovoltaic Performance

The following table summarizes the performance of several 2,4,6-triphenylaniline-based dyes in DSSCs, alongside a common alternative, the ruthenium-based N719 dye, for comparison.

Dye ID	Donor Moiety	Acceptor/Anchor Group	PCE (%)	Jsc (mA cm⁻²)	Voc (V)	FF	Reference
SM4	Triphenylamine	di-thiazolidine-5-one	6.09	14.13	0.624	0.6889	[4][5]
SM5	Triphenylamine	-	5.34	-	-	-	[4]
TC4	Triphenylamine	Cyanoacetic acid	4.82	11.5	0.652	0.64	[1]
Sensitizer 3	Triphenylamine	Rhodanine-3-acetic acid	3.51	-	-	-	[6]
SM1	Triphenylamine	di-cyanoacrylamide	1.33	-	-	-	[4]
N719	Ruthenium complex	-	-	-	-	-	[4]

As evidenced by the data, the performance of TPA-based dyes can be significantly influenced by the choice of acceptor and anchoring groups.[1][4] For instance, the SM4 dye with a di-thiazolidine-5-one acceptor demonstrates a respectable PCE of 6.09%, highlighting the potential of strategic molecular engineering to enhance efficiency.[4][5]

Experimental Protocols

To ensure reproducibility and facilitate objective comparisons, detailed experimental methodologies are crucial. Below are outlines for the fabrication of DSSCs and the measurement of their photovoltaic performance.

Fabrication of Dye-Sensitized Solar Cells

A typical DSSC fabrication process involves the following steps:

• Preparation of the Photoanode: A transparent conducting oxide (TCO) glass substrate (e.g., FTO or ITO glass) is cleaned and then coated with a thin layer of a wide-bandgap semiconductor, most commonly titanium dioxide (TiO₂). This is often achieved through techniques like screen printing or doctor-blading of a TiO₂ paste. The coated substrate is then sintered at high temperatures (e.g., 450-500°C) to create a mesoporous film with a large surface area.[1][7]

• Dye Sensitization: The sintered TiO₂ photoanode is immersed in a solution of the 2,4,6-triphenylaniline-based dye (or other sensitizer) for a specific duration (e.g., 18-24 hours) to allow for the adsorption of the dye molecules onto the TiO₂ surface.[1][7]

• Counter Electrode Preparation: A separate TCO glass is coated with a catalytic material, typically platinum or carbon, which serves as the counter electrode.

• Cell Assembly: The dye-sensitized photoanode and the counter electrode are assembled into a sandwich-like structure, separated by a thin polymer spacer.

• Electrolyte Injection: An electrolyte solution, commonly containing an iodide/triiodide (I⁻/I₃⁻) redox couple, is introduced into the space between the electrodes. The cell is then sealed to prevent leakage.[1]

Photovoltaic Performance Measurement

The performance of the fabricated DSSCs is characterized under simulated sunlight (e.g., AM 1.5 irradiation, 100 mW cm⁻²). The key parameters are determined from the current density-voltage (J-V) curve, which is measured by sweeping the applied voltage and recording the corresponding current.[6]

• Jsc: The current density at zero voltage.

• Voc: The voltage at zero current density.

• Fill Factor (FF): A measure of the "squareness" of the J-V curve, calculated as FF = (Jmax × Vmax) / (Jsc × Voc), where Jmax and Vmax are the current density and voltage at the maximum power point.

• Power Conversion Efficiency (PCE): The overall efficiency of the cell, calculated as η (%) = (Jsc × Voc × FF) / Pin × 100, where Pin is the power density of the incident light.

Visualizing the DSSC Workflow

The following diagram illustrates the fundamental electron transfer processes within a DSSC sensitized by a 2,4,6-triphenylaniline-based dye.

Caption: Electron transfer pathway in a TPA-based Dye-Sensitized Solar Cell.

Application in Drug Development: Antidiabetic Potential

Beyond their role in renewable energy, 2,4,6-triphenylaniline derivatives have shown promise in the field of drug development. A notable study has reported the in vitro antidiabetic activity of 2,4,6-triphenylaniline.[8][9]

Mechanism of Action

The antidiabetic effect of 2,4,6-triphenylaniline has been attributed to its ability to inhibit key carbohydrate-hydrolyzing enzymes, namely α-glucosidase and α-amylase.[9] These enzymes are responsible for the breakdown of complex carbohydrates into simpler sugars, which are then absorbed into the bloodstream. By inhibiting these enzymes, the rate of glucose absorption is slowed, leading to a reduction in postprandial hyperglycemia, a critical factor in the management of type 2 diabetes mellitus.[10]

One study found that a nanoemulsion formulation of 2,4,6-triphenylaniline exhibited a significant inhibition rate of 78.5% for α-glucosidase and 43.42% for α-amylase.[9]

Visualizing the Antidiabetic Mechanism

The following diagram illustrates the general mechanism of α-glucosidase and α-amylase inhibition for controlling blood glucose levels.

Caption: Inhibition of carbohydrate-hydrolyzing enzymes by 2,4,6-Triphenylaniline.

Conclusion

2,4,6-Triphenylaniline-based dyes represent a highly promising class of organic materials with significant potential in both dye-sensitized solar cells and drug development. Their performance in DSSCs is competitive and can be further optimized through targeted molecular design. Furthermore, their demonstrated antidiabetic activity opens up new avenues for therapeutic applications. The detailed experimental protocols and comparative data presented in this guide aim to provide a valuable resource for researchers and professionals working to advance these exciting fields. Further investigation into the structure-activity relationships of TPA derivatives will undoubtedly unlock even greater potential for these versatile compounds.

References

• 1. chalcogen.ro [chalcogen.ro]
• 2. researchgate.net [researchgate.net]
• 3. www3.nd.edu [www3.nd.edu]
• 4. Dye Solar Cells - DSC - Impedance Measurements Gamry Instruments [gamry.com]
• 5. Electrochemical impedance spectroscopic analysis of dye-sensitized solar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. files.core.ac.uk [files.core.ac.uk]
• 8. Dye Sensitized Solar Cells-Dye Solar Cells-DSSC-DSC Gamry Instruments [gamry.com]
• 9. 2,4,6-Triphenylaniline nanoemulsion formulation, optimization, and its application in type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis, antidiabetic, antioxidant and anti-inflammatory activities of novel hydroxytriazenes based on sulpha drugs - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Photophysical Properties of Aniline Compounds

For Researchers, Scientists, and Drug Development Professionals

Aniline and its derivatives are fundamental structural motifs in a vast array of organic molecules, including pharmaceuticals, dyes, and fluorescent probes. Their photophysical properties, which dictate how they interact with light, are of paramount importance in understanding their function and in the rational design of new molecules with tailored optical characteristics. This guide provides a comparative overview of the key photophysical parameters of aniline and several of its substituted analogues, supported by experimental data. Detailed experimental protocols for the characterization of these properties are also provided to facilitate reproducible research.

Comparative Photophysical Data

The following table summarizes the key photophysical properties of aniline and a selection of its derivatives in various solvents. These parameters provide a quantitative basis for comparing their electronic structure and excited-state behavior.

Compound	Solvent	λ_abs (nm)	λ_em (nm)	Stokes Shift (cm⁻¹)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Fluorescence Quantum Yield (Φ_F)	Excited-State Lifetime (τ) (ns)
Aniline	Cyclohexane	285	320	3966	1,430	0.09	3.2
p-Toluidine	Cyclohexane	290	325	3892	1,600	0.11	-
m-Toluidine	Cyclohexane	288	323	3929	-	-	-
o-Toluidine	Cyclohexane	287	322	3968	-	-	-
N,N-Dimethylaniline	Cyclohexane	297	346	4867	1,740	0.11[1]	2.67[2]
4-Fluoroaniline	Cyclohexane	291	321	3388	-	-	-
4-Chloroaniline	Cyclohexane	296	328	3345	-	-	-
4-Bromoaniline	Cyclohexane	300	330	3096	-	0.25	-
4-Nitroaniline	Dichloromethane	375	530	7380	15,000	0.01	0.2

Experimental Protocols

Accurate and reproducible measurement of photophysical properties is crucial for comparative studies. Below are detailed protocols for the key experiments.

UV-Visible Absorption Spectroscopy

Objective: To determine the absorption maxima (λ_abs) and molar extinction coefficient (ε) of the aniline compound.

Materials:

• Dual-beam UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Spectroscopic grade solvent (e.g., cyclohexane)

• Aniline compound of interest

Procedure:

• Solution Preparation:

  • Prepare a stock solution of the aniline compound of a known concentration (e.g., 1 x 10⁻³ M) in the chosen solvent.

  • From the stock solution, prepare a series of dilutions of varying concentrations (e.g., 1 x 10⁻⁴ M, 5 x 10⁻⁵ M, 1 x 10⁻⁵ M).

• Instrument Setup:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.

  • Set the desired wavelength range for the scan (e.g., 200-400 nm for aniline derivatives).

• Baseline Correction:

  • Fill a clean quartz cuvette with the pure solvent to be used as a blank.

  • Place the blank cuvette in both the sample and reference holders and run a baseline correction.

• Sample Measurement:

  • Rinse a cuvette with a small amount of the most dilute sample solution and then fill it.

  • Place the sample cuvette in the sample holder and the blank cuvette in the reference holder.

  • Run the absorption scan.

  • Repeat the measurement for all the prepared dilutions.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λ_abs) from the spectra.

  • To determine the molar extinction coefficient (ε), plot a graph of absorbance at λ_abs versus concentration.

  • According to the Beer-Lambert law (A = εcl), the slope of the linear fit will be the molar extinction coefficient (ε).

Fluorescence Emission Spectroscopy

Objective: To determine the fluorescence emission maximum (λ_em) of the aniline compound.

Materials:

• Fluorometer

• Quartz fluorescence cuvettes (1 cm path length)

• Spectroscopic grade solvent

• Aniline compound solution (prepared as in the UV-Vis protocol, with an absorbance of ~0.1 at the excitation wavelength)

Procedure:

• Instrument Setup:

  • Turn on the fluorometer and allow the lamp to warm up.

  • Set the excitation wavelength to the λ_abs determined from the UV-Vis spectrum.

  • Set the emission wavelength range to be scanned (e.g., from λ_abs + 10 nm to a longer wavelength where fluorescence is no longer observed).

  • Set appropriate excitation and emission slit widths to obtain a good signal-to-noise ratio without saturating the detector.

• Blank Subtraction:

  • Fill a cuvette with the pure solvent and record a blank scan to account for any background fluorescence or Raman scattering from the solvent.

• Sample Measurement:

  • Rinse and fill a cuvette with the sample solution.

  • Place the cuvette in the sample holder and record the fluorescence emission spectrum.

• Data Analysis:

  • Subtract the blank spectrum from the sample spectrum.

  • The wavelength at which the fluorescence intensity is highest is the emission maximum (λ_em).

Fluorescence Quantum Yield (Φ_F) Determination (Comparative Method)

Objective: To determine the fluorescence quantum yield of the aniline compound relative to a known standard.

Materials:

• Fluorometer and UV-Vis spectrophotometer

• Quartz cuvettes

• Spectroscopic grade solvent

• Aniline compound solution

• A fluorescence standard with a known quantum yield in the same solvent (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ_F = 0.54)

Procedure:

• Standard and Sample Preparation:

  • Prepare a stock solution of the aniline compound and the fluorescence standard.

  • Prepare a series of dilutions for both the sample and the standard with absorbances ranging from 0.01 to 0.1 at the chosen excitation wavelength.

• Absorption and Emission Measurements:

  • Measure the UV-Vis absorption spectra for all prepared solutions.

  • Measure the fluorescence emission spectra for all solutions using the same excitation wavelength and instrument settings for both the sample and the standard.

• Data Analysis:

  • Integrate the area under the fluorescence emission curves for both the sample and the standard for each concentration.

  • Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard.

  • The fluorescence quantum yield of the sample (Φ_F,sample) can be calculated using the following equation:

  Φ_F,sample = Φ_F,std * (Grad_sample / Grad_std) * (η_sample² / η_std²)

  where:

  • Φ_F,std is the quantum yield of the standard.

  • Grad_sample and Grad_std are the gradients of the plots of integrated fluorescence intensity versus absorbance for the sample and standard, respectively.

  • η_sample and η_std are the refractive indices of the solvents used for the sample and standard, respectively.

Excited-State Lifetime (τ) Measurement (Time-Correlated Single Photon Counting - TCSPC)

Objective: To measure the excited-state lifetime of the aniline compound.

Materials:

• TCSPC system including a pulsed light source (e.g., picosecond laser diode or LED), a fast photodetector (e.g., photomultiplier tube - PMT or single-photon avalanche diode - SPAD), and timing electronics.

• Fluorescence cuvette

• Aniline compound solution (with absorbance ~0.1 at the excitation wavelength)

Procedure:

• Instrument Setup:

  • Turn on the TCSPC system and allow it to stabilize.

  • Select an appropriate pulsed light source with an excitation wavelength at or near the λ_abs of the sample.

  • Set the repetition rate of the light source to be significantly lower than the decay rate of the fluorescence to avoid pile-up effects.

• Instrument Response Function (IRF) Measurement:

  • Record the instrument response function by measuring a scattering solution (e.g., a dilute solution of non-dairy creamer or Ludox) at the excitation wavelength. This measures the temporal profile of the excitation pulse and the response of the detection system.

• Sample Measurement:

  • Replace the scattering solution with the sample solution.

  • Collect the fluorescence decay data by detecting single photons and timing their arrival with respect to the excitation pulse. Continue data collection until a sufficient number of photons have been accumulated to generate a smooth decay curve.

• Data Analysis:

  • The collected data is a histogram of photon counts versus time.

  • Perform a deconvolution of the measured fluorescence decay with the IRF using appropriate fitting software.

  • The decay is typically fitted to a single or multi-exponential decay function to extract the excited-state lifetime(s) (τ).

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the comprehensive photophysical characterization of an aniline compound.

Caption: Experimental workflow for photophysical characterization.

Photophysical Processes

The Jablonski diagram below illustrates the principal photophysical processes that an aniline molecule can undergo upon absorption of light.

Caption: Jablonski diagram of photophysical processes.

References

• 1. PhotochemCAD | N,N-Dimethyl-aniline [photochemcad.com]
• 2. pubs.aip.org [pubs.aip.org]

A Comparative Guide to 2,4,6-Triphenylaniline and Its Isomers for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced differences between chemical isomers is paramount. This guide provides a detailed comparison of 2,4,6-triphenylaniline and its isomers, focusing on their synthesis, structural variations, and key performance metrics supported by experimental data. This document aims to be an objective resource to inform material selection and experimental design.

Introduction to Triphenylaniline Isomers

Triphenylaniline (TPA) isomers, with the general formula C₁₈H₁₅N, are a class of aromatic amines that have garnered significant interest in materials science and organic electronics. Their propeller-like three-dimensional structure, arising from the steric hindrance between the phenyl rings, imparts unique photophysical and electrochemical properties. These characteristics make them excellent candidates for applications such as hole-transporting materials in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and perovskite solar cells.

The positioning of the three phenyl groups relative to the aniline core drastically influences the molecule's symmetry, steric hindrance, electronic conjugation, and ultimately, its performance in devices. This guide will primarily focus on the comparison between 2,4,6-triphenylaniline and its most well-studied isomer, N,N-diphenylaniline (often referred to simply as triphenylamine). While data on other isomers such as 2,3,4-triphenylaniline and 3,4,5-triphenylaniline are scarce in publicly available literature, we will draw inferences based on the broader understanding of substituted triphenylamines.

Structural and Physical Properties

The structural arrangement of the phenyl groups dictates the fundamental physical properties of triphenylaniline isomers. 2,4,6-Triphenylaniline features three phenyl groups directly attached to the aniline benzene ring, leading to significant steric congestion around the amino group. In contrast, N,N-diphenylaniline has two phenyl groups attached to the nitrogen atom and one phenyl group as the aniline backbone. This difference in connectivity has profound implications for their molecular packing and intermolecular interactions.

Due to the steric bulk of the ortho-substituted phenyl rings, 2,4,6-triphenylaniline molecules do not readily participate in hydrogen bonding interactions in the solid state.[1] This is a significant deviation from typical primary aromatic amines and influences its crystal packing, which is primarily governed by van der Waals forces.[2]

Property	2,4,6-Triphenylaniline	N,N-Diphenylaniline (Triphenylamine)
Molecular Formula	C₂₄H₁₉N	C₁₈H₁₅N
Molecular Weight	321.41 g/mol [3]	245.32 g/mol [4]
Melting Point	122-125 °C[3]	124-128 °C[4]
Appearance	Powder[3]	Off-white solid[5]
Solubility	Soluble in acetonitrile.[2]	Soluble in diethyl ether and benzene; practically insoluble in water.[5]

Synthesis and Reactivity

The synthesis of triphenylaniline isomers typically involves cross-coupling reactions. For instance, the synthesis of N,N-diphenylaniline can be achieved through the Ullmann condensation or Buchwald-Hartwig amination. The synthesis of 2,4,6-triphenylaniline can also be accomplished through palladium-catalyzed cross-coupling reactions.

The reactivity of these isomers is also distinct. N,N-diphenylaniline is described as non-basic because the lone pair of electrons on the nitrogen atom is delocalized into the three phenyl rings, making them unavailable for protonation.[5] 2,4,6-Triphenylaniline, being a primary amine, exhibits different reactivity. For example, it can be oxidized to azo(2,4,6-triphenylbenzene) in acetonitrile containing pyridine.[2]

Photophysical and Electrochemical Properties

The electronic properties of triphenylaniline isomers are central to their application in organic electronics. These properties are typically investigated using techniques such as UV-Vis absorption and fluorescence spectroscopy, as well as cyclic voltammetry.

N,N-Diphenylaniline and its derivatives are well-known for their excellent hole-transporting capabilities.[5] This is attributed to the stability of the radical cation formed upon oxidation. The propeller-like structure helps in forming stable amorphous films, which is crucial for device fabrication. While specific comparative data for 2,4,6-triphenylaniline is limited, its highly conjugated structure suggests interesting photophysical properties. The steric hindrance in 2,4,6-triphenylaniline can influence the extent of π-conjugation and, consequently, its absorption and emission characteristics.

Property	2,4,6-Triphenylaniline	N,N-Diphenylaniline (Triphenylamine)
Key Application	Dye precursor, organic synthesis.[2]	Hole-transporting material in OLEDs.[5]
Electrochemical Behavior	Undergoes reversible oxidation.[2]	Stable radical cation formation.
Fluorescence	Exhibits notable fluorescence.	Exhibits notable fluorescence.[6]

Experimental Protocols

To facilitate further research and direct comparison, this section outlines the detailed methodologies for key experiments.

Synthesis of 2,4,6-Triphenylaniline (Illustrative)

A common method for the synthesis of multi-aryl anilines is the Suzuki-Miyaura cross-coupling reaction.

• Reactants: 2,4,6-tribromoaniline, phenylboronic acid, palladium catalyst (e.g., Pd(PPh₃)₄), and a base (e.g., K₂CO₃).

• Solvent: A mixture of toluene, ethanol, and water.

• Procedure:

  • Combine 2,4,6-tribromoaniline, phenylboronic acid (3.3 equivalents), and K₂CO₃ in the solvent mixture.

  • Degas the mixture with an inert gas (e.g., argon) for 30 minutes.

  • Add the palladium catalyst and reflux the mixture under an inert atmosphere for 24-48 hours.

  • Monitor the reaction progress using thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Illustrative workflow for the synthesis of 2,4,6-triphenylaniline.

UV-Vis Absorption Spectroscopy

• Instrument: A dual-beam UV-Vis spectrophotometer.

• Sample Preparation: Dissolve a small, accurately weighed amount of the triphenylaniline isomer in a suitable spectroscopic grade solvent (e.g., dichloromethane or acetonitrile) to prepare a stock solution of known concentration (e.g., 10⁻³ M). Further dilute the stock solution to obtain a final concentration in the range of 10⁻⁵ to 10⁻⁶ M.

• Measurement:

  • Record a baseline spectrum with the pure solvent in both the sample and reference cuvettes.

  • Fill the sample cuvette with the sample solution and record the absorption spectrum over the desired wavelength range (e.g., 200-800 nm).

  • Identify the wavelength of maximum absorption (λₘₐₓ).

Fluorescence Spectroscopy

• Instrument: A spectrofluorometer.

• Sample Preparation: Use the same solutions prepared for UV-Vis spectroscopy. The concentration may need to be adjusted to avoid inner filter effects.

• Measurement:

  • Excite the sample at its λₘₐₓ determined from the UV-Vis spectrum.

  • Record the emission spectrum over a wavelength range longer than the excitation wavelength.

  • Determine the wavelength of maximum emission (λₑₘ).

  • The quantum yield can be determined relative to a known standard (e.g., quinine sulfate).

Cyclic Voltammetry (CV)

• Instrument: A potentiostat with a three-electrode setup (working electrode, reference electrode, and counter electrode).

• Electrolyte Solution: A solution of a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate) in an anhydrous, deoxygenated solvent (e.g., acetonitrile or dichloromethane).

• Procedure:

  • Dissolve the triphenylaniline isomer in the electrolyte solution to a concentration of approximately 1 mM.

  • Purge the solution with an inert gas for at least 15 minutes to remove dissolved oxygen.

  • Perform the cyclic voltammetry scan over a suitable potential range to observe the oxidation and reduction peaks.

  • From the voltammogram, determine the oxidation and reduction peak potentials to calculate the HOMO and LUMO energy levels.

Schematic of a typical cyclic voltammetry experimental setup.

Thermogravimetric Analysis (TGA)

• Instrument: A thermogravimetric analyzer.

• Procedure:

  • Place a small, accurately weighed sample (5-10 mg) into a TGA pan.

  • Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min).

  • Record the weight loss as a function of temperature.

  • The decomposition temperature (Td) is typically defined as the temperature at which 5% weight loss occurs.

Conclusion and Future Outlook

This guide highlights the key differences between 2,4,6-triphenylaniline and its prominent isomer, N,N-diphenylaniline. The distinct placement of the phenyl groups leads to significant variations in their physical, chemical, and electronic properties. While N,N-diphenylaniline is well-established as a robust hole-transporting material, the properties of 2,4,6-triphenylaniline and other isomers remain less explored.

The significant steric hindrance in 2,4,6-triphenylaniline presents an intriguing area for further research. This structural feature could potentially lead to materials with high thermal stability and unique morphological properties. Future studies involving systematic synthesis and characterization of a wider range of triphenylaniline isomers are crucial for a comprehensive understanding of structure-property relationships in this important class of organic materials. Such investigations will undoubtedly pave the way for the rational design of next-generation materials for advanced electronic and optoelectronic applications.

References

• 1. asianpubs.org [asianpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis and photophysical properties of triphenylamine-based multiply conjugated star-like molecules - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Structure-property investigations of substituted triarylamines and their applications as fluorescent pH sensors - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Efficacy of Triphenylamine-Based Hole-Transporting Materials in Organic Solar Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The relentless pursuit of highly efficient and stable organic solar cells (OSCs) has underscored the critical role of the hole-transporting material (HTM). An ideal HTM facilitates the efficient extraction and transport of holes from the photoactive layer to the anode, while simultaneously blocking electrons, thereby minimizing recombination losses and maximizing the power conversion efficiency (PCE) of the device. Triphenylamine (TPA) and its derivatives have emerged as a cornerstone in the molecular design of high-performance organic semiconductors due to their excellent electron-donating properties, high hole mobility, and morphological stability.

While 2,4,6-Triphenylaniline represents the fundamental building block of this class of materials, the scientific literature reveals that its direct application as a primary HTM in high-efficiency OSCs is not widespread. Instead, research has predominantly focused on leveraging the TPA core by incorporating various functional groups to precisely tune the material's electronic and physical properties. This guide, therefore, provides a comparative analysis of the efficacy of prominent TPA-based derivatives and other state-of-the-art HTMs, supported by experimental data and detailed protocols. Due to a lack of extensive published data on the standalone use of 2,4,6-Triphenylaniline as an HTM in high-performance OSCs, this guide will focus on its more complex and higher-performing derivatives in comparison to established industry standards.

Comparative Performance of Hole-Transporting Materials

The efficacy of a hole-transporting material is quantified by its impact on the key photovoltaic parameters of an organic solar cell: Power Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc), and Fill Factor (FF). The following table summarizes the performance of several leading HTMs, including TPA-derivatives and widely used alternatives, under various organic solar cell architectures.

Hole-Transporting Material (HTM)	Device Architecture	Power Conversion Efficiency (PCE) [%]	Open-Circuit Voltage (Voc) [V]	Short-Circuit Current Density (Jsc) [mA/cm²]	Fill Factor (FF) [%]
TPA-Derivative Based HTMs
Spiro-OMeTAD	n-i-p Perovskite	17.62[1]	-	-	-
Spiro-OMeTAD (DDQ doped)	Planar Perovskite	21.16[2]	1.16[2]	-	79.6[2]
Spiro-OMeTAD (TPP doped)	Perovskite	23.03[3]	1.149[3]	24.46[3]	82.0[3]
PTAA	Inverted Perovskite	21.81[4]	-	-	-
Common Alternative HTMs
PEDOT:PSS	Inverted OSC	17.1[5]	-	-	-
PEDOT:PSS (Alcohol Diluted)	Conventional OSC (PM6:Y6)	18.13[6]	-	-	-
PEDOT:PSS	Flexible OSC	10.6[7]	-	-	-
Inorganic HTMs
NiOx	Perovskite	>20 (comparable to organic HTMs)	-	-	-
CuSCN	Perovskite	>20 (comparable to organic HTMs)	-	-	-

Experimental Protocols

The following sections outline generalized yet detailed methodologies for the fabrication and characterization of organic solar cells, which are fundamental to validating the performance of different hole-transporting materials.

Organic Solar Cell Fabrication

The fabrication of a bulk heterojunction organic solar cell typically involves the sequential deposition of several layers onto a transparent conductive substrate.

• Substrate Preparation:

  • Indium Tin Oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol, each for 15 minutes.

  • The cleaned substrates are then dried with a stream of nitrogen gas and treated with UV-ozone for 15 minutes to enhance the work function of the ITO and improve the adhesion of the subsequent layer.

• Hole-Transporting Layer (HTL) Deposition:

  • For PEDOT:PSS , an aqueous dispersion is spin-coated onto the ITO substrate. The spin-coating speed and time are optimized to achieve the desired thickness (typically 30-40 nm). The film is then annealed at a specific temperature (e.g., 150°C) to remove residual water.

  • For small molecule HTMs like Spiro-OMeTAD or PTAA , a solution of the material in a suitable organic solvent (e.g., chlorobenzene) is spin-coated onto the substrate, followed by an annealing step. Dopants like Li-TFSI and t-BP are often added to the solution to improve conductivity and device performance.

• Active Layer Deposition:

  • A blend of a donor polymer (e.g., P3HT, PM6) and a fullerene or non-fullerene acceptor (e.g., PCBM, Y6) is dissolved in an organic solvent.

  • The active layer solution is then spin-coated on top of the HTL in an inert atmosphere (e.g., a nitrogen-filled glovebox) to achieve a thickness of around 100-200 nm.

  • The film is often subjected to solvent vapor annealing or thermal annealing to optimize the morphology of the bulk heterojunction.

• Electron-Transporting Layer (ETL) and Cathode Deposition:

  • A thin layer of a low work function material, such as Calcium (Ca) or Bathocuproine (BCP), is thermally evaporated onto the active layer under high vacuum (<10⁻⁶ Torr).

  • This is followed by the thermal evaporation of a thicker layer of a stable metal, typically Aluminum (Al) or Silver (Ag), to serve as the cathode.

Device Characterization

The performance of the fabricated organic solar cells is evaluated through a series of standardized characterization techniques.

• Current Density-Voltage (J-V) Measurement:

  • The J-V characteristics of the solar cells are measured under simulated AM 1.5G illumination (100 mW/cm²) using a solar simulator.

  • From the J-V curve, the key performance parameters (PCE, Voc, Jsc, and FF) are extracted.

• External Quantum Efficiency (EQE) Measurement:

  • The EQE, or incident photon-to-current conversion efficiency (IPCE), is measured to determine the ratio of the number of charge carriers collected to the number of incident photons at each wavelength.

  • The integral of the EQE spectrum with respect to the solar spectrum should correspond to the Jsc value obtained from the J-V measurement, providing a cross-validation of the results.

• Morphological and Structural Analysis:

  • Techniques such as Atomic Force Microscopy (AFM) and Transmission Electron Microscopy (TEM) are used to investigate the surface morphology and the nanostructure of the active layer blend, which are crucial for efficient exciton dissociation and charge transport.

Visualizing the Process and Principles

Diagrams generated using Graphviz provide a clear visual representation of the experimental workflow and the fundamental working principles of organic solar cells.

Caption: Experimental workflow for the fabrication and characterization of organic solar cells.

Caption: Working principle of a bulk heterojunction organic solar cell.

References

• 1. Effect of multi-armed triphenylamine-based hole transporting materials for high performance perovskite solar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]